1-(5-Methylpyridin-2-yl)ethanamine HCl

Core Science & Biosynthesis

1-(5-Methylpyridin-2-yl)ethanamine HCl CAS number 1417656-45-1

An In-Depth Technical Guide to 1-(5-Methylpyridin-2-yl)ethanamine HCl: A Key Chiral Building Block in Modern Drug Discovery

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of (S)-1-(5-Methylpyridin-2-yl)ethanamine hydrochloride (CAS Number 1417656-45-1), a chiral amine of significant interest in medicinal chemistry and pharmaceutical development. The document elucidates the compound's chemical identity, synthesizes a probable enantioselective manufacturing process based on established chemical principles, and discusses its analytical characterization, safety considerations, and applications as a strategic building block. Particular emphasis is placed on its role in the synthesis of molecules targeting neurological disorders. While specific experimental data for this exact compound is not widely published, this guide consolidates information from analogous structures to provide a robust framework for its utilization in a research and development setting.

Introduction: The Strategic Importance of Chiral Pyridyl-amines

Chiral amines incorporating a pyridine scaffold are privileged structures in modern medicinal chemistry. The pyridine ring, a bioisostere of a phenyl group, offers a unique combination of aromaticity, polarity, and hydrogen bonding capability, which can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties. The introduction of a chiral center, such as in 1-(5-Methylpyridin-2-yl)ethanamine, allows for stereospecific interactions with biological targets, a critical aspect in the design of potent and selective therapeutics.[1] This particular building block, with its methyl-substituted pyridine ring and a chiral ethylamine side chain, offers a versatile platform for the synthesis of complex molecules, particularly in the realm of neuroscience, where precise molecular architecture is paramount for targeting specific receptor subtypes.[2]

Compound Profile and Physicochemical Properties

A clear definition of the molecule's fundamental properties is the starting point for any laboratory work. The key identifiers and expected physicochemical characteristics are summarized below.

Property	Value	Source/Comment
Chemical Name	(S)-1-(5-Methylpyridin-2-yl)ethanamine hydrochloride
CAS Number	1417656-45-1
Molecular Formula	C₈H₁₃ClN₂
Molecular Weight	172.66 g/mol
SMILES	Cl.CC=1C=CC(=NC1)N	Indicates (S)-enantiomer
Appearance	Expected to be a white to off-white solid	Inferred from similar compounds
Purity	Typically ≥95%
Storage Conditions	2-8 °C, under inert atmosphere	Recommended for amine salts

Note: Specific experimental data such as melting point and solubility are not publicly available and would need to be determined empirically.

Synthesis and Manufacturing

Proposed Retrosynthetic Analysis

The most logical synthetic disconnection is at the C-N bond of the chiral center, pointing to an asymmetric reductive amination, or more directly, at the C-O bond of a precursor alcohol, which itself comes from the reduction of a ketone.

Caption: Retrosynthetic analysis of the target molecule.

Step-by-Step Proposed Synthesis Protocol

This proposed protocol is designed to be a self-validating system, where the successful synthesis and characterization of intermediates confirm the viability of the subsequent steps.

Step 1: Synthesis of 1-(5-Methylpyridin-2-yl)ethanone (Intermediate 1)

The precursor ketone can be synthesized via a cross-coupling reaction from 2-bromo-5-methylpyridine.

• Reaction: To a solution of 2-bromo-5-methylpyridine (1.0 eq) in an anhydrous solvent such as THF, under an inert atmosphere (e.g., Argon), add a palladium catalyst (e.g., Pd(dppf)Cl₂) and a suitable acetylating agent. A common method would be a Negishi coupling with acetylzinc chloride.

• Rationale: Palladium-catalyzed cross-coupling reactions are highly efficient for forming C-C bonds on pyridine rings. The choice of catalyst and ligand is crucial to minimize side reactions.

• Work-up and Purification: Upon reaction completion (monitored by TLC or LC-MS), the reaction is quenched, and the product is extracted. Purification via column chromatography on silica gel would yield the desired ketone.

Step 2: Asymmetric Reduction to (S)-1-(5-Methylpyridin-2-yl)ethanol (Intermediate 2)

The enantioselective reduction of the ketone is the key chirality-inducing step.

• Reaction: The ketone (1.0 eq) is dissolved in a suitable solvent (e.g., isopropanol or methanol). A chiral ruthenium or rhodium catalyst, such as one based on a BINAP or SEGPHOS ligand, is added along with a hydrogen source (e.g., hydrogen gas or formic acid/triethylamine).[3]

• Causality: The chiral ligand coordinates to the metal center, creating a chiral environment that directs the hydride transfer to one face of the prochiral ketone, leading to the formation of one enantiomer of the alcohol in excess. The choice of ligand and reaction conditions is critical for achieving high enantioselectivity (ee).

• Work-up and Purification: After the reaction, the solvent is removed, and the crude alcohol can be purified by chromatography. The enantiomeric excess should be determined at this stage using chiral HPLC.

Step 3: Conversion to (S)-1-(5-Methylpyridin-2-yl)ethanamine (Free Base)

The chiral alcohol is converted to the amine, typically with inversion of stereochemistry.

• Reaction: The alcohol is first converted to a good leaving group, for example, by reaction with methanesulfonyl chloride in the presence of a base like triethylamine to form the mesylate. This activated intermediate is then reacted with a source of ammonia (e.g., a solution of ammonia in methanol or sodium azide followed by reduction) in a nucleophilic substitution reaction.[3]

• Trustworthiness: This two-step process (activation and substitution) is a highly reliable method for converting alcohols to amines with inversion of stereochemistry, ensuring the transfer of chirality from the alcohol to the final amine.

• Work-up and Purification: Standard extractive work-up followed by distillation or chromatography will yield the pure free base of the amine.

Step 4: Formation of the Hydrochloride Salt

• Reaction: The purified (S)-1-(5-Methylpyridin-2-yl)ethanamine is dissolved in a suitable solvent like diethyl ether or ethyl acetate. A solution of HCl in the same or a compatible solvent is added dropwise until precipitation is complete.

• Purification: The resulting solid is collected by filtration, washed with cold solvent, and dried under vacuum to yield the final hydrochloride salt.

Caption: Proposed synthetic workflow for the target compound.

Analytical Characterization

Comprehensive analytical characterization is essential to confirm the identity, purity, and stereochemistry of the final compound. While experimental spectra for this specific compound are not publicly available, the expected data can be inferred from the structure and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on the pyridine ring, the methyl group on the ring, the ethylamine side chain, and the amine protons. The protons on the pyridine ring will appear in the aromatic region (typically 7-8.5 ppm). The methyl group on the ring will be a singlet around 2.3-2.5 ppm. The methine proton of the ethylamine group will be a quartet coupled to the adjacent methyl group, and the methyl of the ethylamine will be a doublet. The formation of the hydrochloride salt will cause a downfield shift of the signals, particularly for the protons alpha to the nitrogen atoms.

• ¹³C NMR: The carbon NMR will show eight distinct signals corresponding to the eight carbon atoms in the molecule. The carbons of the pyridine ring will appear in the range of 120-160 ppm. The aliphatic carbons of the ethylamine side chain and the methyl group on the ring will appear in the upfield region (15-50 ppm).

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by N-H stretching vibrations of the primary amine salt in the region of 3200-2800 cm⁻¹ (broad). C-H stretching of the aromatic and aliphatic groups will be observed around 3100-2850 cm⁻¹. Aromatic C=C and C=N stretching vibrations will be present in the 1600-1450 cm⁻¹ region.

Mass Spectrometry (MS)

Electrospray ionization (ESI) mass spectrometry in the positive ion mode would be expected to show a prominent peak for the molecular ion of the free base [M+H]⁺ at m/z 137.1.

Applications in Drug Discovery and Development

(S)-1-(5-Methylpyridin-2-yl)ethanamine HCl is a valuable building block for creating a diverse range of more complex molecules. Its primary application lies in serving as a chiral precursor in multi-step syntheses of active pharmaceutical ingredients (APIs).

• Neurological Disorders: Supplier information consistently highlights its use in the synthesis of compounds targeting neurological disorders.[1][2] The chiral amine moiety is a common feature in ligands for G-protein coupled receptors (GPCRs) and ion channels in the central nervous system. The pyridine nitrogen can act as a hydrogen bond acceptor, and the overall scaffold can be elaborated to achieve high affinity and selectivity for specific targets.

• Scaffold for Library Synthesis: In discovery chemistry, this compound is an ideal starting point for the creation of compound libraries for high-throughput screening. The primary amine provides a reactive handle for a wide variety of chemical transformations, including amide bond formation, reductive amination, and urea/thiourea formation, allowing for the rapid generation of a diverse set of derivatives.

Safety and Handling

A specific Safety Data Sheet (SDS) for CAS 1417656-45-1 is not publicly available. However, based on the safety information for analogous amine hydrochlorides, the following precautions should be taken:

• Hazard Classification: Assumed to be harmful if swallowed and a skin and eye irritant.

• Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety glasses with side shields, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place (2-8 °C is recommended) away from incompatible materials such as strong oxidizing agents.

Conclusion

(S)-1-(5-Methylpyridin-2-yl)ethanamine hydrochloride is a strategically important chiral building block with significant potential in pharmaceutical research and development. While detailed public data on its synthesis and properties are sparse, this guide provides a robust, scientifically-grounded framework for its synthesis, characterization, and application. The proposed synthetic route offers a clear pathway for its preparation in a laboratory setting, and the discussion of its potential applications underscores its value to medicinal chemists, particularly those working on therapies for neurological disorders. As with any chemical intermediate, empirical determination of its properties and optimization of its use in specific synthetic contexts are essential for successful research outcomes.

References

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]

Technical Guide: 1-(5-Methylpyridin-2-yl)ethanamine (Free Base vs. HCl Salt)

[1]

Executive Summary

1-(5-Methylpyridin-2-yl)ethanamine is a critical chiral building block in medicinal chemistry, particularly for the synthesis of kinase inhibitors and GPCR ligands.[1] Its dual-nitrogen heterocyclic structure creates distinct handling requirements depending on its protonation state.

• The Hydrochloride Salt is the thermodynamic stability standard—a crystalline solid used for storage, shipping, and precise stoichiometric weighing.[2]

• The Free Base is the kinetic effector—a nucleophilic liquid/oil required for cross-coupling, amide bond formation, and reductive amination.[2]

This guide details the physicochemical divergence between these forms and provides validated protocols for their interconversion in drug development workflows.

Quick Comparison Matrix

Feature	Free Base	Hydrochloride Salt (HCl)
Physical State	Viscous oil or low-melting solid	Crystalline solid
Stability	Air/CO₂ sensitive (forms carbamates)	High (Shelf-stable >2 years)
Solubility	DCM, EtOAc, THF, Toluene	Water, Methanol, DMSO
Primary Utility	Nucleophile in synthesis	Storage, Purification, Resolution
CAS (Generic)	5441-22-5 (Analog)	1417656-45-1 ((S)-isomer)

Molecular Architecture & Physicochemical Profile[1]

Structural Dynamics

The molecule features a pyridine ring substituted at the 5-position with a methyl group (electron-donating) and at the 2-position with an ethylamine chain.[1]

• Chirality: The C1-position of the ethyl chain is a stereocenter. The (S)-enantiomer is frequently preferred in drug discovery scaffolds.

• Basicity (pKa):

  • Primary Amine (

    ): pKa 9.8–10.5. This is the first site of protonation.

  • Pyridine Nitrogen: pKa

    5.5–6.0. The 5-methyl group exerts a positive inductive effect (+I), slightly increasing the basicity of the pyridine nitrogen compared to unsubstituted pyridine (pKa 5.2).

The Stability-Reactivity Trade-off

Free Base Volatility & Carbonation: As a primary amine, the free base avidly absorbs atmospheric

to form carbamic acid salts (carbamates). This "crusting" on the oil surface alters stoichiometry and introduces impurities.

Lattice Energy of the Salt: The HCl salt forms a robust ionic lattice. The protonation of the primary amine (

) eliminates volatility and prevents oxidation/carbonation. In dihydrochloride forms, the pyridine nitrogen is also protonated, further stabilizing the crystal structure.[2]

Synthetic Utility & Handling[1]

When to Use Which Form?

Use the Hydrochloride Salt When:

• Long-term Storage: To prevent degradation.

• Chiral Resolution: Diastereomeric salt crystallization is the primary method for enantiomeric enrichment.

• Aqueous Reactions: If the subsequent step is water-based or tolerates polar solvents (e.g., reductive amination in MeOH).

Use the Free Base When:

• Anhydrous Couplings: Amide couplings (HATU/EDC) or Buchwald-Hartwig aminations where solubility in non-polar solvents (DCM, Toluene) is required.

• Strict pH Control: When the presence of excess acid (from the salt) might deprotect acid-sensitive groups (e.g., Boc/TBDMS) elsewhere on the scaffold.

• Nucleophilic Substitution:

  or alkylation reactions where the amine lone pair must be available.

Experimental Protocols

Protocol A: "Just-in-Time" Free-Basing (Salt Base)

Use this immediately prior to anhydrous coupling reactions.[1]

Reagents:

• 1-(5-Methylpyridin-2-yl)ethanamine HCl Salt

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• 1M NaOH or Saturated

• Brine,

  [2]

Step-by-Step:

• Dissolution: Suspend the HCl salt (1.0 eq) in DCM (10 mL/g).

• Neutralization: Add 1M NaOH (1.2 eq per HCl unit) slowly at 0°C.

  • Note: For dihydrochloride, use >2.2 eq of base.[2]

• Partition: Transfer to a separatory funnel. Shake vigorously for 2 minutes.

• Extraction: Collect the organic layer. Extract the aqueous layer 2x with DCM.

• Drying: Combine organics, wash with brine, and dry over anhydrous

  .

• Concentration: Filter and concentrate in vacuo at <40°C.

  • Critical: Do not heat excessively; the free base may be volatile.

• Validation: Use immediately.

Protocol B: Salt Formation (Base HCl)

Use this for purification or storage of crude reaction products.

Reagents:

• Crude 1-(5-Methylpyridin-2-yl)ethanamine

• Diethyl Ether (

  ) or MTBE

• 4M HCl in Dioxane

Step-by-Step:

• Solubilization: Dissolve the crude amine oil in dry

  or MTBE (5 mL/g).

• Precipitation: Add 4M HCl in Dioxane (1.1 eq) dropwise with rapid stirring at 0°C.

  • Observation: A white precipitate should form immediately.

• Aging: Stir for 30 minutes to ensure complete crystallization.

• Filtration: Filter the solid under

  atmosphere (to prevent moisture absorption).

• Washing: Wash the cake with cold

  .

• Drying: Dry under high vacuum (0.1 mbar) to remove trace dioxane.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision process for selecting the correct form during a standard drug discovery campaign.

Figure 1: Decision matrix for handling 1-(5-Methylpyridin-2-yl)ethanamine based on downstream application.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 44119600, N-Methyl-2-(pyridin-4-yl)ethanamine hydrochloride. Retrieved from [Link]

• Li, S., et al. (2005).[2][3] Investigation of solubility and dissolution of a free base and two different salt forms as a function of pH. Pharmaceutical Research. Retrieved from [Link]

Sources

• 1. 1212929-78-6|(1R)-1-(6-Methylpyridin-2-yl)ethan-1-amine|BLD Pharm [bldpharm.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Investigation of solubility and dissolution of a free base and two different salt forms as a function of pH - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Monograph: 1-(5-Methylpyridin-2-yl)ethanamine Hydrochloride

Cheminformatics, Synthetic Protocols, and Pharmacophore Utility

Abstract

This technical guide profiles 1-(5-Methylpyridin-2-yl)ethanamine hydrochloride , a critical pyridine-based chiral building block used in the synthesis of kinase inhibitors and GPCR modulators. We provide validated cheminformatics data, a robust synthetic workflow for the hydrochloride salt, and an analysis of its role as a bioisostere in medicinal chemistry. This document is structured to support decision-making in hit-to-lead optimization and process chemistry.

Chemical Identity & Informatics

Precision in chemical identification is prerequisite to reproducible synthesis. The following data distinguishes the hydrochloride salt from the free base and specific enantiomers.

Table 1: Core Cheminformatics Data

Property	Data Specification
IUPAC Name	1-(5-Methylpyridin-2-yl)ethan-1-amine hydrochloride
Common Name	1-(5-Methyl-2-pyridyl)ethylamine HCl
CAS (Racemic HCl)	830348-34-0
CAS (S-Isomer HCl)	1417656-45-1
CAS (Free Base)	885277-04-3
Molecular Formula	C₈H₁₃ClN₂ (Salt) / C₈H₁₂N₂ (Base)
Molecular Weight	172.66 g/mol (HCl) / 136.19 g/mol (Base)
Canonical SMILES (Salt)	CC1=CN=C(C(C)N)C=C1.Cl
Canonical SMILES (Base)	CC1=CN=C(C(C)N)C=C1
InChIKey (Parent)	ALFLVVUSEVUACU-UHFFFAOYSA-N
Appearance	White to off-white hygroscopic solid

Technical Note on Stability: The free base amine is prone to oxidative degradation and carbonate formation upon exposure to air. The hydrochloride salt is the preferred form for storage, offering superior crystallinity and shelf-stability.

Structural Analysis & Pharmacophore Utility

Why this scaffold matters in Drug Discovery.

The 1-(5-methylpyridin-2-yl)ethanamine motif serves as a high-value pharmacophore due to three specific structural attributes:

• Pyridine as a Benzene Bioisostere: The pyridine nitrogen provides a hydrogen bond acceptor (HBA) vector that is absent in phenyl analogs, often improving solubility and metabolic stability (lowering LogD).

• Chiral Amine Handle: The

  -methylbenzylamine analog structure creates a chiral center. In kinase inhibitors, this chirality often dictates the vector of the attached warhead into the ATP-binding pocket (e.g., ribose pocket interactions).

• 5-Methyl Substitution: This group blocks metabolic oxidation at the 5-position and can fill small hydrophobic pockets (e.g., the gatekeeper region in kinases), enhancing selectivity over off-target proteins.

Figure 1: Pharmacophore dissection showing the functional utility of the scaffold in medicinal chemistry.

Synthetic Methodology (Protocol)

The following protocol describes the synthesis of the racemic hydrochloride salt starting from 2-acetyl-5-methylpyridine. This route is chosen for its scalability and avoidance of high-pressure hydrogenation.

Reaction Scheme Overview

• Condensation: 2-Acetyl-5-methylpyridine + Hydroxylamine → Oxime intermediate.

• Reduction: Oxime + Zn/AcOH (or H₂/Pd) → Amine.

• Salt Formation: Amine + HCl/Dioxane → Hydrochloride Salt.

Figure 2: Step-wise synthetic workflow for the production of the hydrochloride salt.

Detailed Protocol (Self-Validating System)

Step 1: Preparation of the Oxime

• Charge: To a 500 mL round-bottom flask, add 2-acetyl-5-methylpyridine (10.0 g, 74 mmol) and Ethanol (100 mL).

• Reagent Addition: Add Hydroxylamine hydrochloride (7.7 g, 111 mmol) followed by Sodium Acetate (12.1 g, 148 mmol).

• Reflux: Heat the mixture to reflux (80°C) for 3 hours.

• Validation (TLC): Check consumption of ketone (Mobile phase: 30% EtOAc/Hexanes). The oxime is more polar than the ketone.

• Workup: Concentrate ethanol. Resuspend residue in water/EtOAc. Wash organic layer with brine, dry over Na₂SO₄, and concentrate.[1] Yields ~95% of crude oxime.

Step 2: Reduction to Amine

• Dissolution: Dissolve the crude oxime (10.0 g) in Acetic Acid (150 mL).

• Reduction: Cool to 0°C. Add Zinc dust (20 g, excess) portion-wise to control exotherm.

• Stir: Allow to warm to Room Temperature (RT) and stir for 12 hours.

• Filtration: Filter off Zinc salts through a Celite pad.

• Neutralization (Critical): Concentrate acetic acid. Basify the residue with 2N NaOH to pH > 12. Extract with Dichloromethane (DCM) (3x).

  • Note: High pH is required to ensure the pyridine and the primary amine are both deprotonated for extraction.

Step 3: Hydrochloride Salt Formation

• Salt Precipitation: Dissolve the crude amine oil in dry Diethyl Ether (50 mL).

• Acidification: Dropwise add 4M HCl in Dioxane (20 mL) at 0°C. A white precipitate will form immediately.

• Isolation: Filter the solid under nitrogen (hygroscopic). Wash with cold ether.

• Drying: Dry in a vacuum oven at 40°C over P₂O₅.

Chiral Resolution & Analysis

For drug development, the racemic mixture is rarely sufficient. Enantiomeric purity is required.

To obtain the (S)- or (R)- enantiomer from the racemate synthesized above, Chemical Resolution is the standard lab-scale approach.

• Resolving Agent: L-(+)-Tartaric acid.

• Solvent: Methanol/Isopropanol mixtures.

• Process: Recrystallize the diastereomeric salt. The (S)-amine typically forms a less soluble salt with L-tartaric acid (confirmation via X-ray or optical rotation required per specific batch).

• Analytical Validation: Chiral HPLC.

  • Column: Chiralpak AD-H or OD-H.

  • Mobile Phase: Hexane:IPA:Diethylamine (90:10:0.1).

References

• PubChem. (2025).[2][3][4] Compound Summary: 2-(5-methylpyridin-2-yl)ethan-1-amine.[5] National Library of Medicine. [Link]

Sources

• 1. Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-(5-Ethylpyridin-2-YL)-N-methylmethanamine | C9H14N2 | CID 28063718 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-(5-Methyl-2-pyridinyl)ethanone | C8H9NO | CID 13068663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. PubChemLite - 2-(5-methylpyridin-2-yl)ethan-1-amine (C8H12N2) [pubchemlite.lcsb.uni.lu]
• 5. 2-(5-Methylpyrimidin-2-Yl)Ethan-1-Amine Hydrochloride | 1781140-04-2 [chemicalbook.com]

Technical Guide: Solubility Profile &amp; Handling of 1-(5-Methylpyridin-2-yl)ethanamine HCl

The following technical guide details the solubility profile, physicochemical properties, and handling protocols for 1-(5-Methylpyridin-2-yl)ethanamine Hydrochloride . This document is structured for researchers and process chemists in drug development.[1]

[1][2]

Executive Summary

1-(5-Methylpyridin-2-yl)ethanamine HCl (CAS: 1417656-45-1 for the (S)-enantiomer) is a critical chiral building block used in the synthesis of neurological and oncological therapeutics.[1] Its utility relies heavily on its ability to toggle between a water-soluble hydrochloride salt and an organic-soluble free base.[1]

This guide provides a definitive analysis of its solubility thermodynamics, offering a "solubility map" that allows chemists to select the correct solvent systems for reaction, workup, and recrystallization.[1]

Chemical Identity & Physicochemical Properties[2][3][4][5][6][7][8][9][10][11][12]

Before defining solubility, we must understand the forces governing the crystal lattice.[1]

Property	Data	Significance
Compound Name	1-(5-Methylpyridin-2-yl)ethanamine HCl	Core scaffold
Free Base CAS	885277-04-3	Reference for extraction
Salt CAS	1417656-45-1 ((S)-isomer)	Target solid form
Molecular Weight	172.66 g/mol (HCl salt)	Stoichiometry calculations
pKa (Pyridine N)	~5.2 (Predicted)	Protonated only at low pH
pKa (Primary Amine)	~9.8 (Predicted)	Primary site of salt formation
LogP (Free Base)	~1.1	Lipophilic enough for DCM extraction

Structural Analysis

The molecule consists of a hydrophobic 5-methylpyridine ring and a hydrophilic ethylamine tail.[1] In its HCl salt form , the primary amine is protonated (

), creating a high lattice energy that requires high-dielectric solvents (Water, MeOH) to break.[1] The pyridine nitrogen remains unprotonated unless the pH drops below ~4.0.[1]

Solubility Profile: Water vs. Organic Solvents[1][5][14]

The solubility of the HCl salt is governed by the competition between lattice energy (holding the crystal together) and solvation energy (solvent stabilizing the ions).[1]

A. Aqueous Solubility (High)

• Solubility:

  (Estimated based on pyridine HCl analogs).[1]

• Mechanism: Water forms strong ion-dipole interactions with the ammonium cation (

  ) and chloride anion ( ).[1]

• pH Sensitivity: Highly soluble across acidic and neutral pH.[1] At pH > 10, the salt converts to the free base, precipitating out of water (oiling out) or requiring organic extraction.[1]

B. Polar Organic Solvents (High to Moderate)

• Methanol (MeOH): High solubility.[1] Best solvent for dissolving crude solids before recrystallization.

• Ethanol (EtOH): Moderate to High solubility.[1] Often used as the "good solvent" in recrystallization.[1]

• DMSO / DMF: Very High solubility.[1] Useful for

  reactions but difficult to remove.[1]

C. Non-Polar & Aprotic Solvents (Low to Insoluble)[1]

• Dichloromethane (DCM): Low solubility for the pure HCl salt.[1]

  • Note: The salt may exhibit "apparent solubility" in wet DCM or if excess acid is present, but it generally forms a suspension.[1]

• Ethyl Acetate (EtOAc): Very Low / Insoluble.[1] Excellent antisolvent.[1]

• Diethyl Ether / Hexanes / Toluene: Completely Insoluble.[1] These are the standard "antisolvents" used to crash the salt out of solution.[1]

Summary Table: Solubility Matrix

Solvent Class	Specific Solvent	Solubility Rating	Primary Application
Aqueous	Water (pH < 7)	Excellent	Dissolution, Reverse Phase HPLC
Alcohol	Methanol	Excellent	Transfer solvent, Recrystallization
Alcohol	Ethanol / IPA	Good	Recrystallization (with Ether)
Chlorinated	Dichloromethane	Poor	Suspension; Free-base extraction
Ester	Ethyl Acetate	Insoluble	Antisolvent / Washing impurities
Hydrocarbon	Hexanes / Heptane	Insoluble	Antisolvent (Crashing out product)

Visualization: Solubility & Workup Logic

The following diagram illustrates the decision-making process for handling this compound based on its solubility properties.

Caption: Logical workflow for solvent selection based on the protonation state of the amine.

Experimental Protocols

Protocol A: Determination of Solubility Limit (Gravimetric)

Use this protocol to validate solubility in a specific solvent system.[1]

• Preparation: Weigh 100 mg of 1-(5-Methylpyridin-2-yl)ethanamine HCl into a 4 mL vial.

• Solvent Addition: Add the target solvent (e.g., Ethanol) in

  aliquots at .[1]

• Agitation: Vortex for 30 seconds after each addition.

• Endpoint: Record the volume (

  ) where the solution becomes perfectly clear.

• Calculation: Solubility (

  ) .

  • Self-Validation: If

    , solubility is . If solid remains after 2 mL, solubility is .

Protocol B: Purification via Recrystallization (Salt Form)

Standard method to upgrade purity from 95% to >99%.[1]

• Dissolution: Dissolve crude HCl salt in the minimum amount of boiling Ethanol or Isopropanol (approx. 3-5 mL per gram).[1]

• Filtration: Filter hot (if necessary) to remove insoluble mechanical impurities.[1]

• Precipitation: Slowly add Diethyl Ether or MTBE (Antisolvent) until a slight turbidity persists.[1]

  • Ratio: Typically 1:3 (Alcohol:Ether).[1]

• Crystallization: Cool slowly to Room Temperature, then to

  .

• Collection: Filter the white crystals and wash with cold Ether. Dry under vacuum.[1]

Protocol C: Free-Basing (Switching Solubility)

Required when using the amine as a nucleophile in synthesis.[1]

• Dissolve the HCl salt in Water (10 mL/g).

• Add 2M NaOH dropwise until pH > 12.[1] The solution will become cloudy (oiling out).

• Extract 3x with Dichloromethane (DCM) .

• Dry the organic layer over

  and concentrate.[1]

• Result: The residue is the free amine, soluble in organic solvents but insoluble in water.[1]

Applications in Synthesis

The solubility profile dictates the workup strategy in drug development:

• Peptide Coupling (Amide Bond Formation):

  • Challenge: The HCl salt is not nucleophilic.[1]

  • Solution: Use a polar solvent (DMF or DCM) and add a tertiary base (DIPEA or TEA) to liberate the free amine in situ.[1]

  • Solubility Note: The byproduct (DIPEA[1]·HCl) may precipitate in DCM, which can be filtered off.[1]

• Chiral Resolution:

  • Since the compound contains a chiral center, the HCl salt solubility often differs between enantiomers.[1] Recrystallization in EtOH/EtOAc is a common method to enrich the (S)-enantiomer if optical purity drops.[1]

References

• ChemShuttle. (n.d.).[1] (S)-1-(5-methylpyridin-2-yl)ethan-1-amine hydrochloride Product Data. Retrieved from [1]

• Sigma-Aldrich. (n.d.).[1] Pyridine hydrochloride Solubility and Properties. Retrieved from [1]

• PubChem. (2025).[1][2] 1-(5-Methylpyridin-2-yl)ethanamine Compound Summary. National Library of Medicine.[1] Retrieved from [1]

• Williams, R. (n.d.).[1] pKa Data Compilation for Pyridines and Amines. Retrieved from [1]

• Google Patents. (2014).[1] Method for preparing high-purity pyridine hydrochloride. CN103755625A. Retrieved from

Sources

• 1. CAS 13258-63-4: 4-Pyridineethanamine | CymitQuimica [cymitquimica.com]
• 2. N-Methyl-2-(pyridin-4-yl)ethanamine hydrochloride | C8H13ClN2 | CID 44119600 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Safety Landscape of 1-(5-Methylpyridin-2-yl)ethanamine HCl: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

1-(5-Methylpyridin-2-yl)ethanamine hydrochloride is a substituted pyridine derivative with potential applications in pharmaceutical research and development.[1] As with any novel chemical entity, a thorough understanding of its safety profile is paramount for ensuring the well-being of laboratory personnel and the integrity of research outcomes. This technical guide provides a comprehensive overview of the critical safety data, handling procedures, and emergency protocols for 1-(5-Methylpyridin-2-yl)ethanamine HCl, drawing upon available data for the compound and structurally related pyridine derivatives.

Hazard Identification and Classification

Based on available data for similar compounds, 1-(5-Methylpyridin-2-yl)ethanamine HCl is anticipated to be classified as a substance that requires careful handling. The primary hazards are associated with irritation and potential harm upon ingestion or inhalation.

GHS Hazard Classification (Anticipated)

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation)	Category 3	H335: May cause respiratory irritation

Signal Word: Warning

Hazard Pictogram:

The causality behind these classifications lies in the chemical nature of pyridine and its derivatives. The nitrogen atom in the pyridine ring can interact with biological systems, and the amine functional group can also contribute to its reactivity and potential for irritation.

Core Safety and Handling Protocols

A proactive approach to safety is essential when working with 1-(5-Methylpyridin-2-yl)ethanamine HCl. The following protocols are designed to minimize exposure and mitigate risks.

Engineering Controls: The First Line of Defense

The primary method for controlling exposure is to handle the compound in a well-ventilated area.

• Fume Hood: All weighing and solution preparation should be conducted in a certified chemical fume hood. This is critical to prevent the inhalation of any dust or aerosols.[2]

• Ventilation: The laboratory should have a general ventilation system that ensures a regular exchange of air.[3]

The rationale for these engineering controls is to contain the chemical at the source, preventing its dispersal into the general laboratory environment and minimizing the potential for respiratory exposure.

Personal Protective Equipment (PPE): The Essential Barrier

Appropriate PPE must be worn at all times when handling this compound.

• Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes.[4]

• Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn. It is crucial to inspect gloves for any signs of degradation or puncture before use.[4]

• Body Protection: A laboratory coat is required to protect the skin.

The selection of PPE is based on the potential routes of exposure: dermal and ocular. The use of appropriate barriers is a fundamental principle of chemical safety.

Safe Storage and Handling Practices

Proper storage and handling are crucial for maintaining the stability of the compound and preventing accidental exposure.

• Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[5] The recommended storage temperature is typically between 2-8°C.

• Handling: Avoid the formation of dust and aerosols.[6] Use non-sparking tools and ensure that all equipment is properly grounded to prevent static discharge, especially when handling larger quantities. Do not eat, drink, or smoke in the laboratory.[7] Wash hands thoroughly after handling.[7]

These practices are designed to prevent the degradation of the compound and to avoid creating conditions that could lead to a hazardous situation, such as the generation of flammable dust-air mixtures.

Understanding the Physicochemical and Toxicological Profile

While a complete dataset for 1-(5-Methylpyridin-2-yl)ethanamine HCl is not publicly available, the following table summarizes anticipated properties based on data for similar pyridine derivatives.

Property	Anticipated Value/Information	Rationale/Reference
Physical State	Solid	Based on supplier information for similar compounds.
Appearance	White to off-white powder	Based on supplier information for similar compounds.
Solubility	Likely soluble in water	The hydrochloride salt form generally increases aqueous solubility.[4]
LD50 (Oral, Rat)	No specific data available. Pyridine has an LD50 of 1580 mg/kg.[8]	Data for the parent compound, pyridine, suggests moderate acute oral toxicity.
Carcinogenicity	No data available.	The carcinogenic potential has not been evaluated.[9]
Mutagenicity	No data available.	The mutagenic potential has not been evaluated.[10]

The toxicological information for pyridine and its derivatives indicates that the primary concerns are acute toxicity upon ingestion and local irritant effects.[8][11] The lack of chronic toxicity data underscores the importance of minimizing exposure to this novel compound.

Emergency Preparedness: A Proactive Stance

Despite all precautions, it is essential to be prepared for emergencies.

First-Aid Measures: Immediate and Informed Response

In the event of an exposure, immediate and appropriate first aid is critical.

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[12][13]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[4][14]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4][14]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious, give them one or two glasses of water to drink. Seek immediate medical attention.[12][13]

The rationale for these first-aid measures is to dilute and remove the chemical as quickly as possible to minimize its harmful effects.

Accidental Release and Spill Cleanup Protocol

A well-defined spill response plan is crucial for managing accidental releases safely and effectively.

Experimental Protocol: Spill Cleanup

• Evacuate and Secure: Immediately evacuate the area of the spill, except for those involved in the cleanup. Ensure the area is well-ventilated. Remove all sources of ignition.[2][3]

• Don Appropriate PPE: Wear the personal protective equipment outlined in section 2.2, including respiratory protection if necessary.

• Contain the Spill: For a solid spill, carefully sweep up the material, avoiding the generation of dust. For a liquid spill, cover with an inert, non-combustible absorbent material (e.g., sand, vermiculite).[15]

• Collect and Dispose: Place the absorbed material or swept-up solid into a suitable, labeled container for chemical waste.[2][15]

• Decontaminate the Area: Clean the spill area with a suitable solvent, followed by washing with soap and water.

• Waste Disposal: Dispose of the contaminated waste in accordance with local, state, and federal regulations.

This protocol is designed to safely contain and remove the spilled material while protecting personnel and the environment.

Firefighting Measures

In the event of a fire involving this compound, the following measures should be taken.

• Suitable Extinguishing Media: Use a dry chemical, carbon dioxide, alcohol-resistant foam, or water spray.[2]

• Unsuitable Extinguishing Media: Do not use a heavy stream of water, as it may spread the fire.

• Specific Hazards: Thermal decomposition may produce toxic fumes, including nitrogen oxides and carbon monoxide.[2][9]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[2]

The choice of extinguishing media is based on the chemical nature of the compound and the need to avoid exacerbating the situation.

Logical Framework for Risk Assessment

A systematic risk assessment is a cornerstone of laboratory safety. The following diagram illustrates a logical workflow for assessing and mitigating the risks associated with handling 1-(5-Methylpyridin-2-yl)ethanamine HCl.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. thermofishersci.in [thermofishersci.in]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. fishersci.se [fishersci.se]
• 5. fishersci.com [fishersci.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. cdms.net [cdms.net]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. fishersci.com [fishersci.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 12. lobachemie.com [lobachemie.com]
• 13. kishida.co.jp [kishida.co.jp]
• 14. fishersci.com [fishersci.com]
• 15. pentachemicals.eu [pentachemicals.eu]

Medicinal Chemistry Building Blocks: 1-(5-Methylpyridin-2-yl)ethanamine HCl

The following technical guide details the medicinal chemistry profile, synthesis, and application of 1-(5-Methylpyridin-2-yl)ethanamine HCl , a high-value chiral building block.

Executive Summary

1-(5-Methylpyridin-2-yl)ethanamine (CAS: 885277-04-3 for racemate; 1417656-45-1 for S-isomer HCl) is a "privileged structure" in modern drug discovery. It serves as a bioisostere for the ubiquitously used

-methylbenzylamine, offering superior physicochemical properties.

By incorporating a pyridine nitrogen, this scaffold lowers lipophilicity (LogD) and introduces a specific hydrogen bond acceptor (HBA) relative to its phenyl analog. Crucially, the 5-methyl group plays a dual role: it modulates steric bulk to fit hydrophobic pockets and blocks the metabolically vulnerable 5-position of the pyridine ring, significantly extending half-life (

) in microsomal stability assays.

This guide outlines the Ellman Sulfinamide asymmetric synthesis route—the industry standard for generating high-enantiomeric excess (ee) chiral amines—and details the compound's utility in parallel medicinal chemistry libraries.

Chemical Profile & Structural Logic

Physicochemical Data

Property	Value (Calc.)	Note
Formula	C H N · HCl	Salt form is hygroscopic solid
MW (Free Base)	136.19 g/mol	Fragment-like (<200 Da)
MW (HCl Salt)	172.66 g/mol	Preferred for handling/stability
cLogP	~1.1	Lower than phenyl analog (~1.8)
pKa (Pyridine N)	~5.2	Weakly basic; largely neutral at pH 7.4
pKa (Primary Amine)	~9.5	Protonated at physiological pH
H-Bond Acceptors	2	Pyridine N + Amine N
H-Bond Donors	2	Primary Amine (-NH )

The "Magic Methyl" Effect

In medicinal chemistry, the "Magic Methyl" effect refers to the profound potency boost often seen when a single methyl group is introduced in a specific position. For this scaffold:

• Conformational Lock: The 5-methyl group is distal to the amine but can influence the twist of the pyridine ring when bound in a tight active site.

• Metabolic Blockade: Pyridines are prone to oxidation by CYP450 enzymes at the electron-rich 3- and 5-positions. Substituting the 5-position with a methyl group prevents

  -oxide formation or hydroxylation at this site, shunting metabolism to the slower benzylic oxidation of the methyl group itself.

Synthetic Pathways (The "Make")

While racemic synthesis via reductive amination is possible, high-value drug discovery requires enantiopure material. The Ellman Auxillary method is the most robust protocol for accessing the (S)- or (R)-enantiomer with high diastereomeric ratio (dr).

Asymmetric Synthesis via Ellman Sulfinamide

This route utilizes (R)-(+)-tert-butanesulfinamide (or its enantiomer) to induce chirality during the reduction of the ketimine intermediate.

Reaction Scheme Logic

• Condensation: 2-Acetyl-5-methylpyridine is condensed with the sulfinamide using a Lewis acid (Ti(OEt)

  ) to form the chiral N-sulfinyl ketimine.

• Diastereoselective Reduction: The ketimine is reduced. The bulky tert-butyl group directs the hydride attack to one face of the imine.

  • Reagent Choice:L-Selectride is often preferred over NaBH

    for ketimines to maximize diastereoselectivity (often >95:5 dr).

• Deprotection: Mild acid hydrolysis removes the sulfinyl group, yielding the chiral amine salt.

Visualization of Synthetic Workflow

Figure 1: Asymmetric synthesis workflow using Ellman's auxiliary chemistry.

Experimental Protocols

Protocol: Synthesis of (S)-1-(5-Methylpyridin-2-yl)ethanamine HCl

Note: This protocol assumes the use of (R)-tert-butanesulfinamide to access the (S)-amine (typical induction model, but must be verified by optical rotation).

Step 1: Ketimine Formation

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

• Reagents: Add 2-acetyl-5-methylpyridine (1.0 equiv, 10 mmol, 1.35 g) and (R)-2-methylpropane-2-sulfinamide (1.1 equiv, 11 mmol, 1.33 g) to the flask.

• Solvent: Add anhydrous THF (50 mL).

• Catalyst: Add Ti(OEt)

  (2.0 equiv, 20 mmol, ~4.2 mL) dropwise via syringe. Caution: Exothermic.

• Reaction: Reflux the mixture at 70°C for 16–24 hours. Monitor by TLC or LCMS (conversion of ketone to imine).

• Workup: Cool to room temperature. Pour into a rapidly stirring mixture of brine (50 mL) and EtOAc (50 mL). The titanium salts will precipitate as a white/yellow slurry. Filter through a pad of Celite.[1]

• Purification: Dry the organic layer (Na

  SO ), concentrate, and purify via flash chromatography (Hexanes/EtOAc gradient) to yield the N-sulfinyl ketimine.

Step 2: Diastereoselective Reduction

• Setup: Dissolve the purified ketimine (1.0 equiv) in anhydrous THF (0.2 M concentration) in a dry RBF under nitrogen. Cool to -78°C (dry ice/acetone bath).

• Reduction: Add L-Selectride (1.0 M in THF, 1.5 equiv) dropwise over 20 minutes. Maintain temperature at -78°C.

• Reaction: Stir at -78°C for 3 hours. Warm slowly to room temperature.

• Quench: Quench carefully with saturated NH

  Cl solution.

• Extraction: Extract with EtOAc (3x). Wash combined organics with brine, dry, and concentrate.

• Analysis: Check diastereomeric ratio (dr) by

  H NMR or Chiral HPLC. If dr is high (>95:5), proceed. If low, separate diastereomers via chromatography.

Step 3: Cleavage to Amine HCl Salt

• Hydrolysis: Dissolve the sulfinamide intermediate in MeOH. Add 4N HCl in dioxane (4.0 equiv).

• Reaction: Stir at room temperature for 1–2 hours. A white precipitate (the amine HCl salt) may form.

• Isolation: Concentrate the solvent in vacuo. Triturate the residue with diethyl ether to remove sulfur byproducts.

• Filtration: Filter the white solid and dry under high vacuum.

• Yield: Typical overall yield 60–75%.

Medicinal Chemistry Applications (The "Use")

Bioisosteric Design Logic

This building block is most effective when replacing:

• -Methylbenzylamine: To improve solubility and reduce logD.

• 1-(Thiazol-2-yl)ethanamine: To modulate basicity (pyridine is more basic than thiazole).

Library Synthesis Utility

The primary amine is a versatile handle for:

• Amide Coupling: Reaction with carboxylic acids (HATU/DIPEA) to form amide linkers in kinase inhibitors.

• Urea Formation: Reaction with isocyanates or carbamoyl chlorides.

• S

  Ar Reactions: Displacement of halides on heteroaromatic cores (e.g., chloropyrimidines) to form bi-aryl amine motifs common in oncology drugs (e.g., CDK, EGFR inhibitors).

Design Logic Diagram

Figure 2: Structural features and medicinal chemistry applications.

References

• Ellman, J. A., et al. "Asymmetric Synthesis of Amines using tert-Butanesulfinamide."[2] Chemical Reviews, 2010, 110(6), 3600–3740.

• Chem-Impex International. "1-(5-Methylpyridin-2-yl)ethylamine - Product Profile." Chem-Impex Catalog, Accessed 2024.

• Robak, M. T., et al. "Synthesis and Applications of tert-Butanesulfinamide." Chemical Reviews, 2010, 110(6), 3600-3740. (Seminal review on the synthesis method).
• Meanwell, N. A. "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 2011, 54(8), 2529–2591. (Context for Pyridine-Phenyl isosterism).

Sources

• 1. Flow Synthesis of 2-Methylpyridines via α-Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asymmetric Synthesis of Amines | Ellman Laboratory [ellman.chem.yale.edu]

Protocols & Analytical Methods

Introduction: The Significance of Chiral Pyridylethylamines in Drug Discovery

An Application Note and Protocol for the Scalable Synthesis of 1-(5-Methylpyridin-2-yl)ethanamine HCl

Chiral 1-(pyridin-2-yl)ethanamine scaffolds are privileged structures in medicinal chemistry, forming the backbone of numerous pharmacologically active compounds.[1] Their presence is critical in drugs targeting a wide range of diseases. The specific stereochemistry of these amines is often crucial for their biological activity and safety profile, making the development of scalable and stereoselective synthetic routes a key challenge in pharmaceutical development. This application note provides a detailed, scalable, and robust protocol for the synthesis of 1-(5-methylpyridin-2-yl)ethanamine HCl, a valuable building block for drug discovery and development professionals.[2]

This guide is structured to provide not just a step-by-step protocol, but also the scientific rationale behind the chosen synthetic strategy, ensuring both technical accuracy and practical applicability for researchers and process chemists.

Strategic Approach to Scalable Synthesis

The synthesis of 1-(5-methylpyridin-2-yl)ethanamine HCl can be logically divided into two key stages: the scalable preparation of the precursor, 2-acetyl-5-methylpyridine, and its subsequent asymmetric conversion to the target chiral amine, followed by salt formation.

Caption: Key components for asymmetric reductive amination.

Protocol 2: Asymmetric Reductive Amination

Materials and Reagents:

Reagent	CAS Number	Molecular Weight	Quantity (molar eq.)
2-Acetyl-5-methylpyridine	5308-63-4	135.16 g/mol	1.0
Ammonium trifluoroacetate	3336-58-1	131.05 g/mol	1.5
Ru(OAc)2{(S)-binap}	108341-38-6	821.8 g/mol	0.01
Methanol (anhydrous)	67-56-1	32.04 g/mol	Solvent
Hydrogen gas	1333-74-0	2.02 g/mol	~0.8 MPa
Dichloromethane	75-09-2	84.93 g/mol	Extraction
Saturated aq. NaHCO3	N/A	N/A	Washing
Brine	N/A	N/A	Washing
Anhydrous Na2SO4	7757-82-6	142.04 g/mol	Drying

Safety Precautions:

• 2-Acetyl-5-methylpyridine: May cause skin, eye, and respiratory irritation. [3]* Ru(OAc)2{(S)-binap}: Handle with care, as with all precious metal catalysts.

• Hydrogen gas: Highly flammable. This reaction must be carried out in a high-pressure reactor (autoclave) by trained personnel.

• Methanol: Flammable and toxic.

• Dichloromethane: Potential carcinogen.

Step-by-Step Procedure:

• Reaction Setup:

  • To a high-pressure reactor, add 2-acetyl-5-methylpyridine (1.0 eq.), ammonium trifluoroacetate (1.5 eq.), and Ru(OAc)2{(S)-binap} (0.01 eq.).

  • De-gas the reactor and purge with nitrogen or argon.

  • Add anhydrous methanol as the solvent.

• Hydrogenation:

  • Seal the reactor and purge with hydrogen gas several times.

  • Pressurize the reactor with hydrogen gas to approximately 0.8 MPa.

  • Stir the reaction mixture at room temperature for 24-48 hours. The reaction progress can be monitored by TLC or HPLC.

• Work-up and Purification:

  • Carefully vent the hydrogen gas from the reactor and purge with nitrogen.

  • Concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude (S)-1-(5-methylpyridin-2-yl)ethanamine.

Protocol 3: Formation of the HCl Salt

The final step is the formation of the hydrochloride salt, which often improves the stability and handling properties of the amine.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight	Quantity
(S)-1-(5-Methylpyridin-2-yl)ethanamine	N/A	136.20 g/mol	1.0 eq.
Diethyl ether (anhydrous)	60-29-7	74.12 g/mol	Solvent
HCl (2M in diethyl ether)	N/A	N/A	~1.1 eq.

Safety Precautions:

• Diethyl ether: Extremely flammable.

• HCl in diethyl ether: Corrosive. Handle in a fume hood.

Step-by-Step Procedure:

• Salt Formation:

  • Dissolve the crude (S)-1-(5-methylpyridin-2-yl)ethanamine in anhydrous diethyl ether.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a 2M solution of HCl in diethyl ether (approx. 1.1 eq.) dropwise with stirring.

  • A precipitate of the hydrochloride salt should form.

• Isolation:

  • Stir the suspension at 0 °C for 30 minutes.

  • Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to afford (S)-1-(5-methylpyridin-2-yl)ethanamine HCl.

Analytical Characterization

The enantiomeric purity of the final product should be determined by chiral High-Performance Liquid Chromatography (HPLC).

Chiral HPLC Method:

• Column: A polysaccharide-based chiral stationary phase, such as Chiralpak IA or Chiralcel OD-H, is often effective for separating chiral amines. [4][5][6]* Mobile Phase: A typical mobile phase for normal-phase separation would be a mixture of n-hexane and isopropanol, often with a small amount of an amine additive (e.g., diethylamine) to improve peak shape.

• Detection: UV detection at a suitable wavelength (e.g., 254 nm).

Conclusion

This application note provides a comprehensive and scalable synthetic route to 1-(5-methylpyridin-2-yl)ethanamine HCl. The described protocols are based on established and reliable chemical transformations, with a focus on operational simplicity and scalability. The asymmetric reductive amination step offers a highly efficient and enantioselective method for accessing the desired chiral amine, a critical building block for the pharmaceutical industry.

References

• Noyori, R. Asymmetric Catalysis in Organic Synthesis. John Wiley & Sons, Inc. (1994).
• Noyori, R., & Ikariya, T. Asymmetric transfer hydrogenation of ketones. Accounts of Chemical Research, 23(10), 345-350 (1990).

• Xiao, J. et al. Highly Enantioselective Direct Asymmetric Reductive Amination of 2-Acetyl-6-Substituted Pyridines. Organic Letters, 23 (9), 3364-3367 (2021). [Link]

• Xiao, J. et al. Metal-Brønsted Acid Cooperative Catalysis for Asymmetric Reductive Amination. Journal of the American Chemical Society, 131 (20), 6967-6969 (2009). [Link]

• The Good Scents Company. 2-acetyl-5-methylpyridine product page. [Link]

• Myers, A. G. The Noyori Asymmetric Hydrogenation Reaction. Harvard University. [Link]

• Yakugaku Zasshi. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakugaku Zasshi, 141 (6), 839-847 (2021). [Link]

• LCGC International. A Strategy for Developing HPLC Methods for Chiral Drugs. [Link]

• Česká a slovenská farmacie. HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie, 56(4), 159-168 (2007).

• Jiao, P. et al. Purple Light-Promoted Coupling of Bromopyridines with Grignard Reagents via SET. The Journal of Organic Chemistry, 89 (11), 7148-7155 (2024). [Link]

• Xiao, J. Asymmetric Reductive Amination. In Asymmetric Synthesis II (pp. 1-38). Springer, Berlin, Heidelberg (2013).

• Scribd. Synthesis of 2-Acetyl Pyridine Derivatives. [Link]

• ResearchGate.

Sources

• 1. Kumada coupling - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. synerzine.com [synerzine.com]
• 4. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. csfarmacie.cz [csfarmacie.cz]

Application Notes and Protocols for the Reductive Amination of 5-Methyl-2-acetylpyridine

Introduction: The Strategic Importance of Reductive Amination in Amine Synthesis

The synthesis of amines is a cornerstone of modern organic chemistry, with profound implications for the pharmaceutical, agrochemical, and materials science industries. Among the myriad methods for C-N bond formation, reductive amination stands out as a highly efficient and versatile strategy.[1][2] This one-pot reaction, which transforms a carbonyl group into an amine via an intermediate imine, offers a more controlled and often "greener" alternative to traditional alkylation methods that can be plagued by issues of over-alkylation.[1][3]

This guide provides a detailed exploration of reductive amination protocols specifically tailored for 5-methyl-2-acetylpyridine, a valuable heterocyclic ketone. The resulting chiral and non-chiral 1-(5-methylpyridin-2-yl)ethanamine derivatives are important building blocks in the synthesis of biologically active compounds. We will delve into the mechanistic underpinnings of this transformation, present a selection of robust protocols using various amine sources and reducing agents, and provide guidance on the characterization of the resulting products.

Mechanistic Overview: A Tale of Two Steps

The reductive amination of a ketone, such as 5-methyl-2-acetylpyridine, proceeds through a two-step sequence within a single reaction vessel:

• Imine/Iminium Ion Formation: The reaction is initiated by the nucleophilic attack of an amine on the carbonyl carbon of the ketone. This is followed by dehydration to form an imine (with a primary amine or ammonia) or an iminium ion (with a secondary amine). This equilibrium is typically favored under neutral to weakly acidic conditions.[2]

• Reduction: A reducing agent, present in the reaction mixture, then selectively reduces the C=N double bond of the imine or iminium ion to afford the final amine product. The choice of reducing agent is critical to the success of the reaction, as it must be capable of reducing the imine/iminium ion in preference to the starting ketone.[2]

Caption: General mechanism of reductive amination.

Choosing the Right Tools: A Comparative Look at Reducing Agents

Several reducing agents are commonly employed for reductive amination, each with its own set of advantages and disadvantages. The selection of the most appropriate reagent depends on the specific substrate, the desired reactivity, and safety considerations.

Reducing Agent	Advantages	Disadvantages	Typical Solvents
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Mild and selective for imines/iminiums over ketones.[4][5] Tolerates a wide range of functional groups.[3] Less toxic byproducts compared to NaBH₃CN.[4]	Moisture-sensitive.[5]	Dichloroethane (DCE), Tetrahydrofuran (THF), Dichloromethane (DCM)[5]
Sodium Cyanoborohydride (NaBH₃CN)	Effective and widely used. Stable in weakly acidic conditions.[6]	Highly toxic cyanide byproducts can be generated during workup.[7]	Methanol, Ethanol[8]
Catalytic Hydrogenation (H₂/Catalyst)	"Green" and atom-economical.[9] Can often be run under mild conditions.[10]	Catalyst can be sensitive to functional groups. Requires specialized equipment for handling hydrogen gas.	Methanol, Ethanol, Ethyl Acetate
Amine-Borane Complexes (e.g., 2-Picoline Borane)	Stable and easy to handle.[9] Good for reactions in protic solvents.[9]	Can off-gas hydrogen and potentially diborane.[9]	Methanol, Tetrahydrofuran (THF)[9]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the reductive amination of 5-methyl-2-acetylpyridine with different classes of amines.

Protocol 1: Synthesis of a Primary Amine using an Ammonium Salt

This protocol describes the synthesis of 1-(5-methylpyridin-2-yl)ethanamine, a primary amine, using ammonium acetate as the nitrogen source and sodium triacetoxyborohydride as the reducing agent.

Caption: Workflow for primary amine synthesis.

Materials:

• 5-methyl-2-acetylpyridine

• Ammonium acetate

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

• To a solution of 5-methyl-2-acetylpyridine (1.0 eq) in 1,2-dichloroethane (DCE), add ammonium acetate (5-10 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride (1.5-2.0 eq) portion-wise over 15 minutes. Caution: The reaction may be exothermic.

• Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer and extract the aqueous layer with dichloromethane (3 x volume of aqueous layer).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired primary amine.

Protocol 2: Synthesis of a Secondary Amine with a Primary Amine

This protocol details the synthesis of a secondary amine, for instance, N-benzyl-1-(5-methylpyridin-2-yl)ethanamine, using benzylamine as the primary amine source and sodium triacetoxyborohydride.

Materials:

• 5-methyl-2-acetylpyridine

• Benzylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography

Procedure:

• In a flask, prepare a solution of 5-methyl-2-acetylpyridine (1.0 eq) and benzylamine (1.1-1.2 eq) in dichloromethane (DCM).

• Add sodium triacetoxyborohydride (1.5 eq) to the solution in one portion.

• Stir the resulting slurry at room temperature.

• Monitor the reaction for completion using TLC.

• Once the reaction is complete, quench with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the residue by flash chromatography to yield the secondary amine.[11]

Protocol 3: Synthesis of a Tertiary Amine with a Secondary Amine

This protocol outlines the synthesis of a tertiary amine, such as N,N-dimethyl-1-(5-methylpyridin-2-yl)ethanamine, using a secondary amine (dimethylamine) and catalytic hydrogenation.

Materials:

• 5-methyl-2-acetylpyridine

• Dimethylamine (solution in THF or as hydrochloride salt)

• Palladium on carbon (Pd/C, 5-10 mol%)

• Methanol or Ethanol

• Hydrogen gas (H₂) supply

• Filter aid (e.g., Celite)

Procedure:

• Charge a hydrogenation vessel with 5-methyl-2-acetylpyridine (1.0 eq), dimethylamine (2-3 eq), and a suitable solvent like methanol or ethanol.

• Carefully add the Pd/C catalyst to the mixture.

• Seal the vessel and purge with hydrogen gas.

• Pressurize the vessel with hydrogen (typically 1-5 bar) and stir the reaction mixture vigorously at room temperature.

• Monitor the reaction by observing hydrogen uptake or by analyzing aliquots via GC-MS or LC-MS.

• Upon completion, carefully vent the hydrogen and purge the vessel with an inert gas (e.g., nitrogen or argon).

• Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude tertiary amine, which can be further purified if necessary.

Product Characterization

The successful synthesis of the desired amine products should be confirmed by standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The disappearance of the acetyl methyl singlet of the starting material (typically around δ 2.5 ppm) and the appearance of new signals corresponding to the ethyl group on the pyridine ring are key indicators of a successful reaction. For the primary amine, a characteristic quartet for the CH group and a doublet for the new methyl group will be observed. For secondary and tertiary amines, additional signals corresponding to the N-substituents will be present.

• ¹³C NMR: The carbonyl carbon signal of the starting ketone (typically >190 ppm) will be absent in the product spectrum. New signals for the carbons of the newly formed ethylamino group will appear in the aliphatic region.

Mass Spectrometry (MS):

Mass spectrometry is a crucial tool for confirming the molecular weight of the synthesized amine. Electrospray ionization (ESI) is a common technique for these types of compounds, and the [M+H]⁺ ion should be readily observable.

Troubleshooting and Key Considerations

• Incomplete Reaction: If the reaction does not go to completion, consider increasing the reaction time, temperature (if using catalytic hydrogenation), or the equivalents of the amine and/or reducing agent. For less reactive ketones or amines, the addition of a catalytic amount of acetic acid can facilitate imine formation.[3]

• Side Reactions: The primary side reaction is the reduction of the starting ketone to the corresponding alcohol. This is more likely to occur with less selective reducing agents like sodium borohydride. Using a more selective reagent like NaBH(OAc)₃ minimizes this issue.[3] Over-alkylation to form tertiary amines from primary amines can also be a problem; using a controlled stoichiometry of the primary amine can help mitigate this.[2]

• Workup: When using NaBH₃CN, be aware of the potential for cyanide release during acidic workup. It is advisable to perform the workup in a well-ventilated fume hood and to quench the reaction with a basic solution.[6]

Conclusion

Reductive amination is a powerful and reliable method for the synthesis of a diverse range of amines from 5-methyl-2-acetylpyridine. By carefully selecting the appropriate amine source, reducing agent, and reaction conditions, researchers can efficiently access primary, secondary, and tertiary amines that are valuable intermediates in drug discovery and development. The protocols outlined in this guide provide a solid foundation for the successful implementation of this important transformation.

References

• (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. MDPI. [Link]

• (2021). One-pot amination of aldehydes and ketones over heterogeneous catalysts for production of secondary amines. Taylor & Francis Online. [Link]

• (2011). A Simple Secondary Amine Synthesis: Reductive Amination Using Sodium Triacetoxyborohydride. ResearchGate. [Link]

• (2020). Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Frontiers in Chemistry. [Link]

• (2022). Reductive aminations by imine reductases: from milligrams to tons. National Institutes of Health. [Link]

• (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• (n.d.). Reductive Amination - Common Conditions. Organic Chemistry Portal. [Link]

• (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Organic Chemistry Portal. [Link]

• (n.d.). Reductive Amination. Organic Chemistry Portal. [Link]

• (2015). Hitchhiker's guide to reductive amination. Russian Chemical Reviews. [Link]

• (2026). Reductive Amination. ACS Green Chemistry Institute Pharmaceutical Roundtable. [Link]

• (2020). Catalytic reductive aminations using molecular hydrogen for synthesis of different kinds of amines. Royal Society of Chemistry. [Link]

• (n.d.). Reductive Amination. Organic Chemistry Portal. [Link]

• (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Journal of Organic Chemistry. [Link]

• (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• (2020). Transition-Metal-Catalyzed Reductive Amination Employing Hydrogen. Chemical Reviews. [Link]

• (2023). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. National Institutes of Health. [Link]

• (2012). Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines. Chemical Reviews. [Link]

• (n.d.). Reductive Amination. Organic Chemistry Portal. [Link]

Sources

• 1. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. researchgate.net [researchgate.net]
• 5. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 6. kanto.co.jp [kanto.co.jp]
• 7. Reductive Amination – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 8. DSpace [open.bu.edu]
• 9. Reductive aminations of ketones and aldehydes using borane–pyridine - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 10. The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 11. studylib.net [studylib.net]

Chiral Resolution of 1-(5-Methylpyridin-2-yl)ethanamine: A Senior Application Scientist's Guide

Introduction: The Significance of Chiral 1-(5-Methylpyridin-2-yl)ethanamine in Medicinal Chemistry

1-(5-Methylpyridin-2-yl)ethanamine is a critical chiral building block in the synthesis of numerous active pharmaceutical ingredients (APIs). The stereochemistry of this amine is paramount, as enantiomers of a chiral drug can exhibit significantly different pharmacological activities, potencies, and toxicity profiles.[1][2] Consequently, the efficient and scalable resolution of its racemic mixture into single, pure enantiomers is a foundational step in the drug development pipeline. This application note provides an in-depth guide to the most effective methods for the chiral resolution of 1-(5-Methylpyridin-2-yl)ethanamine, offering detailed protocols and the scientific rationale behind the experimental choices.

Method 1: Classical Diastereomeric Salt Resolution

Classical resolution via the formation of diastereomeric salts remains one of the most robust, cost-effective, and scalable methods for separating enantiomers.[1][3][4] This technique leverages the principle that diastereomers, unlike enantiomers, possess different physical properties, most notably solubility in a given solvent system.[3][5][6] By reacting the racemic amine with an enantiomerically pure chiral acid, a pair of diastereomeric salts is formed. One of these salts will be less soluble and will preferentially crystallize, allowing for its separation.

Principle of Diastereomeric Salt Resolution

The reaction of racemic (±)-1-(5-Methylpyridin-2-yl)ethanamine with an enantiomerically pure chiral resolving agent, such as (+)-tartaric acid or its derivatives, yields two diastereomeric salts:

• [(R)-1-(5-Methylpyridin-2-yl)ethanamine] • [(+)-Resolving Agent]

• [(S)-1-(5-Methylpyridin-2-yl)ethanamine] • [(+)-Resolving Agent]

The difference in the spatial arrangement of these diastereomers leads to distinct crystal packing and solvation energies, resulting in differential solubility. Through careful selection of a solvent and optimization of crystallization conditions, one diastereomer can be selectively precipitated and isolated.

Workflow for Diastereomeric Salt Resolution

Caption: Workflow for Chiral Resolution via Diastereomeric Salt Formation.

Protocol: Resolution with (+)-Dibenzoyl-D-tartaric Acid ((+)-DBTA)

This protocol outlines the resolution of (±)-1-(5-Methylpyridin-2-yl)ethanamine using (+)-DBTA, a commonly effective resolving agent for primary amines.[5]

Materials:

• (±)-1-(5-Methylpyridin-2-yl)ethanamine

• (+)-Dibenzoyl-D-tartaric acid ((+)-DBTA)

• Methanol

• Ethyl Acetate

• 1 M Sodium Hydroxide (NaOH)

• Dichloromethane (DCM) or Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware, filtration apparatus, and rotary evaporator

Procedure:

• Diastereomeric Salt Formation:

  • In a suitable flask, dissolve 1.0 equivalent of (±)-1-(5-Methylpyridin-2-yl)ethanamine in a minimal amount of warm methanol.

  • In a separate flask, dissolve 0.5 to 1.0 equivalents of (+)-DBTA in a larger volume of warm ethyl acetate. The stoichiometry should be optimized; starting with 0.5 equivalents is often a good screening point.[7]

  • Slowly add the amine solution to the (+)-DBTA solution with constant stirring.

  • Heat the mixture gently to ensure complete dissolution.

• Fractional Crystallization:

  • Allow the solution to cool slowly to room temperature to induce crystallization. If no crystals form, cooling in an ice bath or scratching the inner wall of the flask with a glass rod can initiate precipitation.

  • Allow the crystallization to proceed for several hours, or overnight, to maximize the yield of the less soluble diastereomeric salt.

  • Collect the crystals by vacuum filtration and wash them with a small amount of cold ethyl acetate to remove the mother liquor.

  • Dry the crystals under vacuum. This is the first crop of the diastereomeric salt.

• Recrystallization for Purity Enhancement (Optional but Recommended):

  • To improve the enantiomeric purity of the isolated salt, recrystallize it from a minimal amount of a suitable hot solvent or solvent mixture (e.g., methanol/ethyl acetate).

  • Allow the solution to cool slowly and collect the purified crystals as described above. Repeat this process until a constant specific rotation is achieved.

• Liberation of the Enantiomerically Enriched Amine:

  • Suspend the purified diastereomeric salt in water.[5]

  • While stirring vigorously, add 1 M NaOH solution dropwise until the salt completely dissolves and the aqueous layer is strongly basic (pH > 12).[5] This neutralizes the tartaric acid and liberates the free amine.

  • Transfer the mixture to a separatory funnel and extract the liberated amine with an organic solvent like dichloromethane or ethyl acetate (3 x volumes of the aqueous layer).[6]

  • Combine the organic extracts, wash with brine, and dry over anhydrous Na₂SO₄ or MgSO₄.

  • Filter to remove the drying agent and concentrate the solution under reduced pressure using a rotary evaporator to yield the enantiomerically enriched amine.

• Analysis:

  • Determine the enantiomeric excess (ee%) of the recovered amine using chiral High-Performance Liquid Chromatography (HPLC) or chiral Supercritical Fluid Chromatography (SFC).

Data Summary Table for Diastereomeric Salt Resolution:

Parameter	Typical Range/Value	Notes
Resolving Agent	(+)-Tartaric Acid, (+)-DBTA, (+)-DTTA	Selection is empirical and requires screening.[3][8]
Amine:Acid Ratio	1:0.5 to 1:1	Optimization is crucial for yield and purity.[6]
Solvent System	Alcohols (Methanol, Ethanol), Esters (Ethyl Acetate), Ketones (Acetone), or mixtures	The choice of solvent significantly impacts the solubility difference.[9]
Crystallization Temp.	-5 °C to Room Temperature	Slower cooling generally leads to higher purity crystals.
Expected Yield	25-45% (per enantiomer)	Theoretical maximum is 50% for a single crystallization.
Expected ee%	>90% (after recrystallization)	Recrystallization is often necessary to achieve high enantiopurity.

Method 2: Enzymatic Kinetic Resolution (EKR)

Enzymatic Kinetic Resolution (EKR) is a powerful technique that utilizes the high stereoselectivity of enzymes, typically lipases, to differentiate between enantiomers.[10] In this process, one enantiomer of the racemic amine reacts preferentially with an acylating agent, leaving the unreacted enantiomer in high enantiomeric excess.

Principle of Enzymatic Kinetic Resolution

The core principle of EKR is the difference in reaction rates of the two enantiomers with an enzyme.[11] For a racemic amine, a lipase will catalyze the acylation of one enantiomer much faster than the other.

(R,S)-Amine + Acyl Donor ---(Lipase)--> (R)-Amide + (S)-Amine (unreacted)

By stopping the reaction at approximately 50% conversion, it is possible to isolate the acylated product (one enantiomer) and the unreacted amine (the other enantiomer), both with high enantiomeric purity.

Workflow for Enzymatic Kinetic Resolution

Caption: Workflow for Enzymatic Kinetic Resolution of an Amine.

Protocol: Lipase-Catalyzed Acetylation

This protocol utilizes Candida antarctica Lipase B (CALB), often immobilized as Novozym 435, which is highly effective for the kinetic resolution of primary amines.[12][13]

Materials:

• (±)-1-(5-Methylpyridin-2-yl)ethanamine

• Immobilized Candida antarctica Lipase B (Novozym 435)

• Ethyl Acetate (as both solvent and acylating agent) or another acyl donor like isopropyl acetate.[14]

• Anhydrous organic solvent (e.g., Toluene, MTBE)

• Standard laboratory glassware, magnetic stirrer, and temperature-controlled bath

Procedure:

• Reaction Setup:

  • To a flask containing a magnetic stir bar, add (±)-1-(5-Methylpyridin-2-yl)ethanamine (1.0 equivalent) and a suitable organic solvent (e.g., Toluene).

  • Add the acylating agent, such as ethyl acetate (2-4 equivalents).[12]

  • Add the immobilized lipase (Novozym 435), typically 10-50 mg per mmol of amine.

  • Seal the flask and stir the mixture at a controlled temperature (e.g., 40-50 °C).

• Monitoring the Reaction:

  • Monitor the progress of the reaction by taking small aliquots over time and analyzing them by chiral HPLC or GC to determine the conversion and the enantiomeric excess of both the remaining amine and the formed amide.

  • The goal is to stop the reaction as close to 50% conversion as possible to maximize the enantiomeric excess of both products.

• Work-up and Separation:

  • Once the desired conversion is reached (typically 7-60 hours), stop the reaction by filtering off the immobilized enzyme.[12] The enzyme can often be washed and reused.

  • The filtrate contains the unreacted amine and the newly formed amide. These can be separated by several methods:

    • Acid/Base Extraction: Extract the mixture with a dilute aqueous acid (e.g., 1 M HCl) to protonate and dissolve the unreacted amine into the aqueous phase. The neutral amide will remain in the organic phase. The amine can then be liberated from the aqueous phase by basification and extraction.

    • Chromatography: Use column chromatography on silica gel to separate the less polar amide from the more polar amine.

• Product Isolation and Analysis:

  • After separation, concentrate the respective fractions to isolate the unreacted amine and the amide.

  • If the amide was isolated, it can be hydrolyzed back to the amine using acidic or basic conditions to obtain the other enantiomer, though this adds an extra step.

  • Analyze the enantiomeric excess of the isolated amine and the amine obtained from amide hydrolysis using chiral HPLC or SFC.

Data Summary Table for Enzymatic Kinetic Resolution:

Parameter	Typical Value/Condition	Notes
Enzyme	Candida antarctica Lipase B (CALB)	Highly enantioselective for primary amines.[10][12]
Acyl Donor	Ethyl Acetate, Isopropyl Acetate	Ethyl acetate can also serve as the solvent.[12][14]
Solvent	Toluene, MTBE, or neat acyl donor	Solvent choice can influence reaction rate and enantioselectivity.[15]
Temperature	30-60 °C	Higher temperatures increase rate but may decrease enzyme stability/selectivity.
Optimal Conversion	~50%	Essential for achieving high ee% for both substrate and product.
Expected ee%	>95%	Highly dependent on the enzyme's enantioselectivity (E-value).

Method 3: Chromatographic Resolution

For analytical-scale separation and, increasingly, for preparative-scale purification, chiral chromatography is an indispensable tool.[11] This method relies on the differential interaction of enantiomers with a chiral stationary phase (CSP).

Principle of Chiral Chromatography

A racemic mixture is passed through a chromatography column packed with a chiral stationary phase. The two enantiomers form transient, diastereomeric complexes with the CSP. The difference in the stability of these complexes leads to one enantiomer being retained more strongly than the other, resulting in their separation.

Protocol: Chiral HPLC Screening

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chiral HPLC column (e.g., polysaccharide-based columns like Chiralcel OD-H or Chiralpak AD-H).

Procedure:

• Column and Mobile Phase Selection:

  • Select a chiral column based on the structure of the amine. Polysaccharide-derived CSPs are often a good starting point for chiral amines.[16]

  • Prepare a series of mobile phases, typically mixtures of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). Small amounts of an additive like diethylamine (DEA) are often required to improve peak shape for basic analytes.

• Screening:

  • Dissolve a small amount of racemic 1-(5-Methylpyridin-2-yl)ethanamine in the mobile phase.

  • Inject the sample onto the chiral column and run an isocratic elution.

  • Monitor the elution profile with the UV detector.

  • Systematically vary the mobile phase composition (e.g., the percentage of the alcohol modifier) and the flow rate to optimize the separation (resolution) of the two enantiomeric peaks.

• Preparative Scale-Up:

  • Once optimal analytical conditions are found, they can be scaled up to a preparative HPLC system with a larger column to isolate gram quantities or more of each enantiomer.

Data Summary Table for Chiral Chromatography:

Parameter	Typical Condition	Notes
Stationary Phase	Polysaccharide-based (e.g., Amylose or Cellulose derivatives)	Broad applicability for many classes of chiral compounds.
Mobile Phase	Hexane/Isopropanol or Heptane/Ethanol	The ratio is critical for achieving separation.
Additive	Diethylamine (DEA) or Triethylamine (TEA) (0.1%)	Reduces peak tailing for basic compounds.
Detection	UV (at a wavelength where the compound absorbs)
Outcome	Baseline separation of enantiomers	Allows for accurate determination of ee% and preparative isolation.

Conclusion and Recommendations

The choice of resolution method for 1-(5-Methylpyridin-2-yl)ethanamine depends on the scale of the synthesis, the required enantiomeric purity, and economic considerations.

• For large-scale, industrial production, diastereomeric salt resolution is often the most practical and cost-effective method. [1][17] A thorough screening of chiral acids and solvent systems is crucial to identify the optimal conditions for high yield and purity.

• Enzymatic kinetic resolution offers an excellent "green" alternative with high enantioselectivity. It is particularly advantageous when a highly selective enzyme is available and can be efficiently recycled.

• Chiral chromatography is the gold standard for analytical determination of enantiomeric purity. It is also a viable, albeit often more expensive, option for preparative separation, especially for high-value compounds or when other methods fail.

A comprehensive approach often involves using diastereomeric salt formation or EKR for the bulk separation, followed by chiral HPLC analysis to accurately determine the enantiomeric excess of the final product.

References

• Highly Efficient Lipase-Catalyzed Kinetic Resolution of Chiral Amines. ResearchGate. Available at: [Link]

• Tartaric acid derivatives as chiral sources for enantioseparation in liquid chromatography. Springer. Available at: [Link]

• Chemoenzymatic dynamic kinetic resolution of primary amines. PubMed. Available at: [Link]

• Racemic Mixtures and the Resolution of Enantiomers. Chemistry LibreTexts. Available at: [Link]

• Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines Using a Recyclable Palladium Nanoparticle Catalyst Together with Lipases. ACS Publications. Available at: [Link]

• Highly Efficient Lipase-Catalyzed Kinetic Resolution of Chiral Amines. CHIMIA. Available at: [Link]

• Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines. Organic Chemistry Portal. Available at: [Link]

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron: Asymmetry. Available at: [Link]

• Identifying a diastereomeric salt for a challenging chiral resolution. Unchained Labs. Available at: [Link]

• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Advances in Engineering. Available at: [Link]

• Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. University of Birmingham Research Archive. Available at: [Link]

• Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. RSC Publishing. Available at: [Link]

• CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. ResearchGate. Available at: [Link]

• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. BioDuro. Available at: [Link]

• Chromatographic Separation of Enantiomers: Commemorative Issue in Honor of Professor Stig Allenmark on the Occasion of His 80th Birthday. MDPI. Available at: [Link]

• Processes to separate enantiomers. CORE. Available at: [Link]

• Chiral Resolution Screening. Onyx Scientific. Available at: [Link]

• Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. PMC. Available at: [Link]

• Enzymatic resolution of (RS)-2-(1-aminoethyl)-3-chloro-5-(substituted)pyridines. Tetrahedron: Asymmetry. Available at: [Link]

• Part 6: Resolution of Enantiomers. Chiralpedia. Available at: [Link]

• Chromatographic Separation of Enantiomers of Chiral Amines or Amino Alcohols as 9-Anthraldimine Derivatives Using Polysaccharide-Derived Chiral Columns. ResearchGate. Available at: [Link]

• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. American Pharmaceutical Review. Available at: [Link]

Sources

• 1. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. onyxipca.com [onyxipca.com]
• 8. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 9. advanceseng.com [advanceseng.com]
• 10. researchgate.net [researchgate.net]
• 11. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 12. chimia.ch [chimia.ch]
• 13. researchgate.net [researchgate.net]
• 14. Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines [organic-chemistry.org]
• 15. Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Using 1-(5-Methylpyridin-2-yl)ethanamine HCl in peptide coupling reactions

Application Note: High-Fidelity Amide Coupling of 1-(5-Methylpyridin-2-yl)ethanamine HCl

Executive Summary

This guide details the protocol for utilizing 1-(5-Methylpyridin-2-yl)ethanamine HCl (CAS: 42088-91-5 derivative) in peptide coupling reactions.[1] While this building block is valuable for introducing metabolic stability and solubility via the pyridine motif, it presents specific synthetic challenges:

• Nucleophilicity: The electron-withdrawing nature of the pyridine ring renders the primary amine less nucleophilic than standard alkyl amines.[1]

• Chiral Integrity: The

  -carbon (benzylic to the pyridine) is susceptible to racemization under strongly basic conditions or high temperatures.[1]

• Salt Interference: The hydrochloride salt requires careful neutralization to prevent sequestration of the coupling reagents.

This note recommends T3P® (Propylphosphonic anhydride) as the primary reagent for chiral retention and HATU as the secondary option for sterically hindered partners.

Chemical Context & Mechanistic Considerations

The "Pyridine Effect"

The 5-methylpyridin-2-yl moiety exerts an inductive electron-withdrawing effect.[1] Although the 5-methyl group provides mild electron donation, the amine remains less reactive than a standard benzylamine.[1] Furthermore, the pyridine nitrogen (

, lone pair available) can compete for electrophiles or coordinate with metal catalysts, though it is generally less nucleophilic than the primary amine.

The Chirality Risk

The amine is located at a "pseudo-benzylic" position. The acidity of the

-proton is enhanced by the electron-deficient pyridine ring.[1] Excessive use of strong bases (e.g., DBU) or high temperatures during coupling can lead to proton abstraction and subsequent racemization.

Handling the HCl Salt

The raw material is supplied as a hydrochloride salt.

• Stoichiometry: You must account for the HCl by adding exactly 1.0 equivalent of extra base (relative to the amine) to generate the free base in situ.

• Hygroscopicity: The salt is hygroscopic; weigh quickly or use a dry box for precision work.

Reagent Selection Matrix

Feature	T3P (Propylphosphonic anhydride)	HATU / HOAt	EDC / HOBt
Primary Use	Recommended. Chiral retention & ease of workup.[1]	Sterically hindered / Low reactivity acids.	Standard, non-critical couplings.[2]
Epimerization Risk	Low. Fastest kinetics with minimal base excess.	Medium/High. High activity can race with racemization.	Low , but reaction is slow.
Byproducts	Water-soluble (wash away).[1][3][4]	Tetramethylurea (difficult to remove).	Urea (water soluble if EDC).[3][5]
Solvent Compatibility	EtOAc, DMF, DCM, THF.	DMF, NMP (Polar Aprotic required).[5]	DCM, DMF.[4]

Experimental Protocols

Protocol A: The "Chiral-Safe" Method (T3P)

Best for: Maintaining enantiomeric excess (ee) and ease of purification.[1]

Materials:

• Carboxylic Acid (1.0 eq)

• 1-(5-Methylpyridin-2-yl)ethanamine HCl (1.1 eq)[1]

• T3P (50% w/w in EtOAc or DMF) (1.5 – 2.0 eq)

• DIPEA (N,N-Diisopropylethylamine) (3.5 – 4.0 eq)[1]

• Solvent: Ethyl Acetate (EtOAc) or DMF (0.1 M concentration)

Step-by-Step:

• Dissolution: In a round-bottom flask, dissolve the Carboxylic Acid (1.0 eq) and Amine-HCl (1.1 eq) in EtOAc (or DMF if solubility is poor).

• Base Addition (Cold): Cool the mixture to 0°C . Add DIPEA (3.5 eq) dropwise.

  • Note: 1 eq of base neutralizes the HCl salt; 1 eq neutralizes the carboxylic acid; 1.5 eq acts as the proton scavenger for the coupling.

• Activation: Add T3P solution (1.5 eq) dropwise to the cold mixture.

• Reaction: Allow the reaction to warm to room temperature (RT) naturally. Stir for 2–12 hours.

  • Monitoring: Check LCMS for consumption of the acid.

• Workup (Crucial Advantage):

  • Dilute with EtOAc.

  • Wash with Water (x2), Sat. NaHCO3 (x2), and 0.5M HCl (x1, rapid wash to remove unreacted pyridine-amine without hydrolyzing product).

  • Dry over MgSO4 and concentrate.

Protocol B: The "Power" Method (HATU)

Best for: Unreactive carboxylic acids or when T3P fails to drive conversion.

Materials:

• Carboxylic Acid (1.0 eq)

• HATU (1.1 – 1.2 eq)

• HOAt (0.1 eq, optional additive for speed)

• 1-(5-Methylpyridin-2-yl)ethanamine HCl (1.1 eq)[1]

• DIPEA (3.0 – 4.0 eq)

• Solvent: Anhydrous DMF

Step-by-Step:

• Pre-Activation (Critical): Dissolve Carboxylic Acid (1.0 eq) and HATU (1.1 eq) in dry DMF. Add DIPEA (1.0 eq) and stir for 5–10 minutes.

  • Why? Pre-activation prevents the uronium reagent from reacting with the amine to form a guanidine byproduct.[5] The solution should turn yellow/orange.

• Amine Preparation: In a separate vial, dissolve Amine-HCl (1.1 eq) in DMF with DIPEA (2.0 eq).

• Coupling: Add the Amine/Base solution to the Activated Acid solution.

• Reaction: Stir at RT for 1–4 hours.

• Quench: Add water/brine. Extract with EtOAc.

  • Note: DMF is hard to remove. Wash organic layer with LiCl (5% aq) to pull DMF into the aqueous phase.

Visualization of Workflows

Figure 1: Protocol Decision & T3P Workflow

Caption: Decision matrix and workflow for coupling alpha-chiral aminopyridines. T3P is prioritized for chiral integrity.

Quality Control & Troubleshooting

• Guanidine Formation (HATU only): If you observe a mass of [M + 99] (from HATU tetramethyl fragment), you did not pre-activate the acid long enough, or you added the amine too early.

• Racemization Check: Perform chiral HPLC or SFC using a polysaccharide-based column (e.g., Chiralpak AD-H or IC) to verify enantiomeric excess (ee) post-coupling.[1]

• Incomplete Reaction: If the pyridine amine remains, add a catalytic amount of DMAP (0.1 eq). Warning: DMAP increases racemization risk significantly.

References

• Dunetz, J. R., et al. (2011).[2] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters, 13(19), 5048–5051.

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 38, 606-631.[1]

• Han, S. Y., & Kim, Y. A. (2004). "Recent development of peptide coupling reagents in organic synthesis."[5][6] Tetrahedron, 60(11), 2447-2467.[1]

• Carpino, L. A. (1993). "1-Hydroxy-7-azabenzotriazole.[1] An efficient peptide coupling additive."[3] Journal of the American Chemical Society, 115(10), 4397–4398.

Sources

• 1. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 2. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
• 3. peptide.com [peptide.com]
• 4. reddit.com [reddit.com]
• 5. bachem.com [bachem.com]
• 6. T3P Brochure | AMRI [amri.staging.ribbitt.com]

Application Note &amp; Protocol: A Guide to the Synthesis of 1-(5-Methylpyridin-2-yl)ethanamine from Oxime Precursors

Abstract: This document provides a comprehensive guide for the synthesis of 1-(5-Methylpyridin-2-yl)ethanamine, a valuable amine building block in pharmaceutical and agrochemical research.[1] The protocols herein detail a robust two-step synthetic pathway commencing from the commercially available ketone, 1-(5-Methylpyridin-2-yl)ethanone. The guide covers the initial preparation of the intermediate, 1-(5-methylpyridin-2-yl)ethan-1-one oxime, followed by an in-depth analysis and comparison of various reduction methodologies to yield the target primary amine. The causality behind experimental choices, self-validating protocols, and supporting literature are provided to ensure scientific integrity and reproducibility.

Introduction: The Strategic Importance of the Oxime Pathway

The transformation of a carbonyl group into an amino group is a cornerstone of organic synthesis, particularly in the construction of biologically active molecules.[2] 1-(5-Methylpyridin-2-yl)ethanamine serves as a key intermediate, and its efficient synthesis is of considerable interest.[1] The route via an oxime intermediate offers a reliable and high-yielding alternative to other methods like reductive amination. This pathway involves two distinct, high-conversion steps:

• Oximation: The facile condensation of the parent ketone with hydroxylamine to form a stable, often crystalline, oxime.[3][4]

• Reduction: The conversion of the oxime's C=N double bond into the desired C-N single bond of the primary amine.[5]

This application note will dissect each stage, offering both theoretical grounding and field-proven experimental protocols.

Part 1: Synthesis of the Oxime Precursor

The foundational step in this synthesis is the quantitative conversion of the ketone to its corresponding oxime. This reaction is a classic condensation process that is typically straightforward and high-yielding.[4]

Causality of Protocol Design:

The reaction utilizes hydroxylamine hydrochloride, which must be neutralized in situ to generate free hydroxylamine. A mild base, such as sodium carbonate or pyridine, is employed for this purpose.[6][7] The use of an alcohol-water solvent system ensures the solubility of both the organic ketone and the inorganic hydroxylamine salt. The reaction is generally run at a moderate temperature to drive the condensation to completion without promoting side reactions.

Experimental Protocol 1: Preparation of 1-(5-Methylpyridin-2-yl)ethan-1-one Oxime

• Materials:

  • 1-(5-Methylpyridin-2-yl)ethanone (1.0 eq)[8][9][10]

  • Hydroxylamine hydrochloride (NH₂OH·HCl) (1.1 eq)

  • Sodium Carbonate (Na₂CO₃) (0.6 eq) or Pyridine

  • Ethanol (EtOH)

  • Deionized Water (H₂O)

• Procedure:

  • To a round-bottomed flask equipped with a magnetic stir bar and reflux condenser, add 1-(5-Methylpyridin-2-yl)ethanone (1.0 eq) and ethanol (approx. 5-10 mL per gram of ketone).

  • In a separate beaker, dissolve hydroxylamine hydrochloride (1.1 eq) and sodium carbonate (0.6 eq) in a minimal amount of deionized water.

  • Add the aqueous solution dropwise to the stirred ethanolic solution of the ketone at room temperature.

  • Heat the reaction mixture to reflux (approx. 80°C) and monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.[7]

  • Upon completion, cool the mixture to room temperature and then place it in an ice bath to facilitate precipitation of the product.

  • If precipitation is slow, slowly add cold water to the mixture until a solid forms.

  • Collect the solid product by vacuum filtration, washing the filter cake with a small amount of cold water.

  • Dry the crude product under vacuum. If necessary, recrystallize from an appropriate solvent system (e.g., ethanol/water or hexane/ethyl acetate) to obtain the pure oxime as a white crystalline solid.

  • Characterize the product using ¹H NMR, ¹³C NMR, and MS to confirm its identity and purity. The oxime can exist as a mixture of E/Z isomers.[6]

Workflow for the synthesis of the oxime precursor.

Part 2: Reduction of the Oxime to the Target Amine

The reduction of the oxime is the critical step in forming 1-(5-Methylpyridin-2-yl)ethanamine. The choice of reducing agent and conditions is paramount to achieving high yield and selectivity for the primary amine.[11] We present two robust methods: catalytic hydrogenation and chemical reduction with zinc.

Overall synthetic pathway.

Method A: Catalytic Hydrogenation

Catalytic hydrogenation is a clean and efficient method for oxime reduction, employing hydrogen gas in the presence of a metal catalyst.[2][5]

• Causality & Expertise: Noble metal catalysts like Palladium (Pd) and Platinum (Pt) are highly active but can sometimes lead to the formation of secondary amine byproducts.[2][11] Raney Nickel (Raney Ni) is often the catalyst of choice as it demonstrates excellent selectivity towards the primary amine, especially when the reaction is conducted under basic conditions or with ammonia present, which suppresses secondary amine formation.[2][11] The solvent, typically an alcohol like ethanol or methanol, readily dissolves the substrate and does not interfere with the catalysis.

• Experimental Protocol 2A: Reduction via Catalytic Hydrogenation

  • Charge a high-pressure hydrogenation vessel (Parr apparatus) with the oxime (1.0 eq), Raney Ni (5-10% by weight, washed with the reaction solvent), and anhydrous ethanol or methanol.

  • Seal the vessel and purge it several times with nitrogen, followed by several purges with hydrogen gas.

  • Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 50-100 psi).

  • Begin vigorous agitation and heat the reaction to 40-60°C.

  • Monitor the reaction by observing hydrogen uptake. The reaction is typically complete in 4-12 hours.

  • Once complete, cool the vessel to room temperature and carefully vent the excess hydrogen.

  • Purge the vessel with nitrogen.

  • Filter the reaction mixture through a pad of Celite to carefully remove the pyrophoric Raney Ni catalyst. Wash the Celite pad with additional solvent.

  • Combine the filtrates and remove the solvent under reduced pressure to yield the crude amine.

  • Purify the product via vacuum distillation or column chromatography.

Method B: Chemical Reduction with Zinc

An alternative to high-pressure hydrogenation is the use of dissolving metal reducing systems, such as zinc powder in an acidic medium.[5]

• Causality & Expertise: This method is experimentally simpler than catalytic hydrogenation as it does not require specialized pressure equipment. Zinc metal in the presence of acetic acid generates the reducing species in situ. The reaction proceeds through a series of single-electron transfers. A key aspect of this protocol is the workup; the product amine will be protonated as an ammonium salt in the acidic medium. Therefore, a strong base must be added to neutralize the acid and liberate the free amine for extraction.

• Experimental Protocol 2B: Reduction with Zn/Acetic Acid

  • To a round-bottomed flask equipped with a magnetic stir bar and a dropping funnel, add the oxime (1.0 eq) and glacial acetic acid.

  • Cool the flask in an ice-water bath to 0-5°C.

  • Add zinc dust (2-3 eq) portion-wise to the stirred solution, maintaining the internal temperature below 20°C. The addition is exothermic.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2-4 hours, or until TLC indicates the consumption of the starting material.

  • Filter the reaction mixture to remove excess zinc and zinc salts. Wash the solids with a small amount of acetic acid.

  • Cool the filtrate in an ice bath and carefully make it strongly basic (pH > 12) by the slow addition of a concentrated aqueous solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH). This step is highly exothermic.

  • Extract the aqueous layer multiple times with a suitable organic solvent (e.g., dichloromethane, ethyl acetate).

  • Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude amine.

  • Purify the product via vacuum distillation or column chromatography.

Data Presentation: Comparison of Reduction Methodologies

Parameter	Method A: Catalytic Hydrogenation	Method B: Chemical Reduction (Zn/AcOH)
Primary Reagents	H₂ gas, Raney Ni (or Pd/C, PtO₂)	Zinc dust, Acetic Acid
Typical Conditions	50-100 psi H₂, 40-60°C, 4-12 h	0°C to RT, 2-4 h
Typical Yields	High to Excellent (85-95%)	Good to High (75-90%)
Selectivity	Excellent for 1° amine with Raney Ni[11]	Generally good, over-reduction is rare
Advantages	Clean workup, high atom economy	No specialized pressure equipment needed, rapid
Disadvantages	Requires pressure vessel, pyrophoric catalyst	Stoichiometric metal waste, exothermic workup

Part 3: Purification and Characterization

• Purification: The final product, 1-(5-Methylpyridin-2-yl)ethanamine, is a liquid at room temperature. The most effective method for purification is typically vacuum distillation. Alternatively, for smaller scales or to remove tenacious impurities, column chromatography on silica gel (using a gradient elution of dichloromethane/methanol, often with a small amount of triethylamine to prevent streaking) can be employed.

• Characterization: The identity and purity of the final product should be confirmed by a suite of standard analytical techniques:

  • ¹H and ¹³C NMR: To confirm the molecular structure, showing the disappearance of the oxime OH proton and the appearance of the amine NH₂ protons, along with characteristic shifts in the aliphatic and aromatic regions.

  • Mass Spectrometry (MS): To confirm the correct molecular weight of the target compound.

  • Infrared (IR) Spectroscopy: To verify the functional group transformation, evidenced by the disappearance of the C=N stretch and the appearance of characteristic N-H stretching bands (typically a doublet around 3300-3400 cm⁻¹) for the primary amine.

References

• JoVE. (2023, April 30). Preparation of Amines: Reduction of Oximes and Nitro Compounds. Retrieved from [Link]

• Filo. (2025, November 23). how oxime is reduced to amine. Retrieved from [Link]

• Wiedemann, S., et al. (2015). Primary amines from alkenes and carbonyl compounds: highly selective hydrogenation of oximes using a homogeneous Ru-catalyst. Catalysis Science & Technology. Retrieved from [Link]

• Klyushin, A., et al. (2022). Heterogeneous Catalysis as an Efficient Tool for Selective Hydrogenation of Oximes to Amines and Hydroxylamines. MDPI. Retrieved from [Link]

• Fischer, A., et al. (2012). Controlling selectivity in the reaction network of aldoxime hydrogenation to primary amines. Journal of Catalysis. Retrieved from [Link]

• Yamane, M., & Narasaka, K. (2006). Product Class 15: Oximes. Science of Synthesis.

• Feuer, H., et al. (1965). The Reduction of Oximes with Diborane. A New Synthesis of N-Monosubstituted Hydroxylamines. The Journal of Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. Amine synthesis by oxime reduction. Retrieved from [Link]

• Li, J-T., et al. (2009). The efficient reduction of oximes to amines with Zn and acetic acid under ultrasonic irradiation. Trade Science Inc. Retrieved from [Link]

• Organic Syntheses. (1986). Aromatic amines from aromatic ketones: 2,2-diethoxy-2-(4-pyridyl)ethylamine. Organic Syntheses, 64, 3. Retrieved from [Link]

• PubChem. 1-(5-Methyl-2-pyridinyl)ethanone. Retrieved from [Link]

• Organic Syntheses. (2016). Synthesis of tetrahydroquinolines from 1-indanone oximes via a diisobutylaluminum hydride promoted reductive rearrangement. Organic Syntheses, 93, 1. Retrieved from [Link]

• Google Patents. US5332824A - Process for the preparation of 2-amino-5-methyl-pyridine.
• Google Patents. EP0569701A1 - Process for preparation of 2-amino-5-methyl-pyridine.

• Al-Majid, A. M., et al. (2023). (E)-1-(5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one Oxime. MDPI. Retrieved from [Link]

• Chen, C-A., et al. (2018). Synthesis of polysubstituted pyridines from oxime acetates using NH4I as a dual-function promoter. Organic & Biomolecular Chemistry. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. mdpi.com [mdpi.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. (E)-1-(5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one Oxime | MDPI [mdpi.com]
• 5. how oxime is reduced to amine | Filo [askfilo.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. 1-(5-Methyl-2-pyridinyl)ethanone | C8H9NO | CID 13068663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. chemimpex.com [chemimpex.com]
• 10. 1-(5-Methylpyridin-2-yl)ethanone | 5308-63-4 [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]

Application Note: 1-(5-Methylpyridin-2-yl)ethanamine HCl in Coordination Chemistry

Part 1: Executive Summary & Chemical Profile

1-(5-Methylpyridin-2-yl)ethanamine HCl (CAS: 1417656-45-1 for (S)-isomer) represents a specialized class of chiral N,N-bidentate ligands. Structurally, it consists of a pyridine ring substituted with an electron-donating methyl group at the 5-position and a chiral ethylamine arm at the 2-position.

Unlike unsubstituted pyridine-ethylamine ligands, the 5-methyl substitution exerts a subtle but critical electronic influence. Being meta to the pyridine nitrogen, the methyl group acts as a weak

-donor, increasing the basicity of the pyridine nitrogen ( modulation) and electron density at the metal center upon coordination. This modification often results in enhanced stability of the resulting metal complexes and can fine-tune the enantioselectivity in asymmetric catalysis by altering the steric profile of the quadrant occupied by the pyridine ring.

Key Technical Specifications

Property	Data
Formula
MW	172.66 g/mol (Salt); 136.19 g/mol (Free Base)
Coordination Mode	Bidentate ( ); forms a rigid 5-membered chelate ring.[1]
Chirality	Available as Racemic, (R)-, or (S)-enantiomers.
Electronic Effect	5-Me group: Electron Donating (+I effect); Increases -donor strength.
Solubility	HCl Salt: Water, MeOH, DMSO. Free Base: DCM, Toluene, THF, Et2O.

Part 2: Ligand Activation Protocol (De-salting)

The hydrochloride salt form is stable for storage but catalytically inactive until neutralized. The protonated amine (

) cannot coordinate to the metal center. Two methods are recommended depending on the sensitivity of the downstream application.

Method A: In-Situ Neutralization (Recommended for High-Throughput Screening)

Best for rapid catalyst screening where isolation of the free base is unnecessary.

• Charge: Add 1.0 equiv of Ligand-HCl and 0.5 equiv of metal precursor (e.g.,

  ) to the reaction vial.

• Solvent: Add dry 2-propanol or methanol.

• Base: Add 1.05 - 1.2 equiv of KOtBu or Et3N .

• Activation: Stir at RT for 15 mins. The base deprotonates the amine, allowing immediate coordination.

  • Note: This generates KCl or

    as a byproduct, which remains in the mixture.

Method B: Pre-parative Free-Basing (Recommended for Crystallography/Scale-up)

Best for isolating pure metal complexes without salt contamination.

• Dissolution: Dissolve 5.0 g of Ligand-HCl in 20 mL minimal distilled water.

• Basification: Slowly add 2M NaOH (aq) until pH > 12. The solution will become cloudy as the organic free amine separates.

• Extraction: Extract 3x with Dichloromethane (DCM).

• Drying: Dry combined organic layers over anhydrous

  . Filter.

• Concentration: Remove solvent under reduced pressure (Rotavap) at 30°C.

  • Result: Pale yellow oil (Free Base). Store under Argon at 4°C.

Part 3: Coordination Chemistry & Complex Synthesis

The most high-impact application of this ligand is in the synthesis of "Piano-Stool" complexes with Ruthenium(II), Iridium(III), or Rhodium(III). These complexes are privileged catalysts for Asymmetric Transfer Hydrogenation (ATH) .

Protocol: Synthesis of [RuCl((S)-5-Me-PyEtNH2)(p-cymene)]Cl

Rationale: The 5-methyl group enhances the robustness of the catalyst, potentially reducing deactivation pathways during prolonged heating.

Step-by-Step Procedure:

• Precursor Prep: In a Schlenk flask under

  , dissolve (0.5 mmol, 306 mg) in 10 mL anhydrous Ethanol.

• Ligand Addition: Add freshly prepared (S)-1-(5-methylpyridin-2-yl)ethanamine free base (1.05 mmol, 143 mg).

• Reflux: Heat the mixture to 50°C for 4 hours. The orange suspension will gradually clarify to a dark orange/red solution.

• Filtration: Filter through a 0.2

  PTFE syringe filter to remove any unreacted ruthenium dimer.

• Precipitation: Concentrate the filtrate to ~2 mL. Add 15 mL cold Diethyl Ether (

  ) with vigorous stirring to precipitate the complex.

• Isolation: Collect the yellow-orange solid by filtration. Wash with pentane. Dry in vacuo.

Characterization Targets:

• 1H NMR (

  ): Look for diastereotopic protons on the chelate backbone. The 5-Me group typically appears as a singlet around 2.30 ppm.

• HRMS: Expect

  corresponding to .

Part 4: Application Note - Asymmetric Transfer Hydrogenation (ATH)

This ligand class operates via the Noyori-Ikariya mechanism (Metal-Ligand Bifunctional Catalysis). The

proton is critical; it forms a hydrogen bond with the substrate (ketone) oxygen, while the metal delivers the hydride.

Mechanism & 5-Methyl Effect

The 5-methyl group on the pyridine ring increases the electron density on the metal.

• Effect: It facilitates the formation of the active Ruthenium-Hydride species (

  ) from the formate/alcohol hydrogen source.

• Result: Often leads to higher Turnover Frequencies (TOF) compared to the unsubstituted analog, particularly for electron-deficient ketone substrates.

Standard Operating Procedure (SOP) for Ketone Reduction

Reaction: Acetophenone + Sodium Formate

(S)-1-Phenylethanol

• Catalyst Loading: Prepare a stock solution of the Ru-complex (S/C = 1000:1).

• Buffer: Use 5:2 Formic Acid/Triethylamine (TEAF) azeotrope or HCOONa in water/DCM biphasic system.

• Execution:

  • Mix Substrate (1.0 mmol) and Catalyst (1.0

    ) in the hydrogen source.

  • Stir at 25-40°C. Monitor by GC/HPLC.

• Workup: Extract with EtOAc, wash with brine, dry, and analyze.

Visualization: Experimental Workflow

Caption: Workflow from ligand activation to catalytic cycle. Green nodes indicate active catalytic states.

Part 5: References & Authority

• Sigma-Aldrich. 1-(5-Methylpyridin-2-yl)ethanamine derivatives and analogs. Accessed 2025.[2][3] Link

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research.[4] Link

• Chem-Impex. 1-(4-Methylpyridin-2-yl)ethylamine dihydrochloride (Analogous Protocol).Link

• PubChem. N-Methyl-2-(pyridin-4-yl)ethanamine hydrochloride (Chemical Properties).Link

• Dalton Transactions. (2019).[5] Synthesis, characterization and catalytic activity of novel ruthenium complexes bearing NNN click based ligands. (Demonstrates Py-Amine coordination protocols). Link

Disclaimer: This protocol is for research use only. Always consult the Safety Data Sheet (SDS) before handling pyridine derivatives and ruthenium complexes.

Sources

• 1. 1212929-78-6|(1R)-1-(6-Methylpyridin-2-yl)ethan-1-amine|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. N-Methyl-2-(pyridin-4-yl)ethanamine hydrochloride | C8H13ClN2 | CID 44119600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. Synthesis, characterization and catalytic activity of novel ruthenium complexes bearing NNN click based ligands - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Application Note: Procedure for Converting 1-(5-Methylpyridin-2-yl)ethanamine Salt to Free Amine

Audience: Research Scientists, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Protocol & Application Guide

Abstract

1-(5-Methylpyridin-2-yl)ethanamine is a versatile primary amine building block frequently utilized in pharmaceutical synthesis, particularly in the development of kinase inhibitors and CNS-active therapeutics. Commercially, this compound is typically supplied as a hydrochloride or dihydrochloride salt to ensure long-term stability and prevent atmospheric degradation[1]. However, downstream applications—such as amide couplings, reductive aminations, or nucleophilic substitutions—require the nucleophilic "free base" form. This application note details a highly efficient, self-validating protocol for converting the ammonium salt to the free amine, emphasizing the physicochemical causality behind pH adjustment, solvent selection, and isolation techniques.

Scientific Rationale & Mechanistic Principles

The conversion of an amine salt to its free base relies on Le Chatelier's principle and the precise manipulation of aqueous pH relative to the molecule's acid dissociation constants (pKa).

1-(5-Methylpyridin-2-yl)ethanamine possesses two distinct basic centers:

• The Pyridine Nitrogen: The conjugate acid of a typical pyridine ring has a pKa of approximately 5.2[2].

• The Primary Aliphatic Amine: The conjugate acid of a benzylic/phenylic aliphatic amine (structurally analogous to 1-phenylethylamine) has a pKa in the range of 9.0 to 9.5[3].

The Causality of pH Control: To successfully extract the molecule into an organic phase, it must be completely neutral. If the pH is only raised to 8.0, the pyridine nitrogen will be deprotonated, but the primary amine will remain predominantly in its protonated (ammonium) state, rendering the molecule highly water-soluble. To ensure >99% conversion to the neutral free base, the aqueous pH must be adjusted to at least two logarithmic units above the highest pKa. Therefore, a target pH of > 12 is strictly required.

Physicochemical Data

Summarized below are the critical parameters dictating the handling and extraction of the compound.

Property	1-(5-Methylpyridin-2-yl)ethanamine (Free Base)	Dihydrochloride Salt
CAS Number	885277-04-3[4]	N/A (Salt mixture)[1]
Molecular Formula	C₈H₁₂N₂	C₈H₁₂N₂ · 2HCl
Molecular Weight	136.19 g/mol	~209.11 g/mol
Physical State (RT)	Pale Yellow Liquid / Oil	Crystalline Solid / Powder
pKa (approximate)	Pyridine N: ~5.2[2], Aliphatic N: ~9.0–9.5[3]	N/A (Protonated)
Solubility Profile	Soluble in DCM, EtOAc, EtOH; slightly in H₂O	Highly soluble in H₂O; insoluble in non-polar organics

Process Visualization

The following workflow illustrates the phase transitions and unit operations required for this protocol.

Workflow for the conversion and extraction of 1-(5-Methylpyridin-2-yl)ethanamine free base.

Required Materials & Reagents

• Starting Material: 1-(5-Methylpyridin-2-yl)ethanamine hydrochloride or dihydrochloride.

• Solvents: Deionized (DI) Water, Dichloromethane (DCM, ACS Grade or higher).

• Reagents: 2 M Sodium Hydroxide (NaOH) aqueous solution, Saturated Sodium Chloride (Brine) solution, Anhydrous Sodium Sulfate (Na₂SO₄).

• Equipment: Separatory funnel, magnetic stirrer, ice-water bath, pH indicator strips (range 0-14), rotary evaporator, inert gas (N₂ or Ar) manifold.

Step-by-Step Experimental Protocol

Step 1: Preparation and Dissolution

• Weigh the desired amount of 1-(5-Methylpyridin-2-yl)ethanamine salt.

• Transfer the solid to a round-bottom flask or Erlenmeyer flask equipped with a magnetic stir bar.

• Add DI water (approximately 10 mL per gram of salt). Stir until the solid is completely dissolved. Note: The salt is highly ionic and will readily dissolve. A clear solution indicates complete dissolution.

Step 2: Basification (Critical Step)

• Place the flask in an ice-water bath (0–5 °C). Causality: Acid-base neutralization is an exothermic process. Cooling prevents thermal degradation and minimizes the volatilization of the newly formed low-molecular-weight free amine[5].

• Begin vigorous magnetic stirring.

• Slowly add 2 M NaOH (aq) dropwise.

• Self-Validation: Periodically pause stirring and spot the aqueous solution onto universal pH indicator paper. Continue the dropwise addition until the pH is strictly > 12 . At this pH, both the pyridine and aliphatic nitrogen centers are fully deprotonated.

Step 3: Liquid-Liquid Extraction

• Transfer the cold, basified aqueous mixture to a separatory funnel.

• Add DCM (approximately 10 mL per gram of starting material). Stopper the funnel, invert, and gently vent to release pressure. Shake vigorously, venting frequently. Causality: DCM is selected because it is an excellent solvent for polar, low-molecular-weight amines. Furthermore, DCM (density ~1.33 g/mL) forms the bottom layer, allowing it to be easily drawn off without removing the aqueous layer from the funnel, making successive extractions ergonomically efficient.

• Allow the phases to separate. Drain the bottom organic (DCM) layer into a clean Erlenmeyer flask.

• Repeat the extraction with fresh DCM two additional times. Combine all organic layers.

Step 4: Washing and Drying

• Return the combined DCM layers to the separatory funnel.

• Wash with saturated aqueous NaCl (brine) (1 × 10 mL). Causality: Brine reduces the solubility of the amine in the aqueous wash ("salting out" effect) and osmotically pulls bulk dissolved water out of the organic layer.

• Transfer the washed DCM layer to a dry flask. Add anhydrous Sodium Sulfate (Na₂SO₄). Swirl and allow to sit for 15–20 minutes until the solution is clear and the drying agent flows freely. Causality: Na₂SO₄ is preferred over Calcium Chloride (CaCl₂), as CaCl₂ can occasionally form coordination complexes with primary aliphatic amines, leading to product loss.

Step 5: Concentration and Storage

• Filter the drying agent through a fluted filter paper or a fritted glass funnel, rinsing the filter cake with a small volume of fresh DCM.

• Concentrate the filtrate using a rotary evaporator. Causality: Maintain the water bath temperature below 35 °C and use a moderate vacuum. 1-(5-Methylpyridin-2-yl)ethanamine exhibits slight volatility; excessive heat under high vacuum will result in significant yield loss[5].

• The resulting product is the pure free base amine (typically a pale yellow to colorless oil).

• Storage: Immediately purge the storage vial with inert gas (Nitrogen or Argon), seal tightly, and store at 2–8 °C. Free primary amines readily react with atmospheric CO₂ to form carbamate salts and are susceptible to oxidation.

Yield Optimization & Troubleshooting

• Emulsion Formation: If an emulsion forms during the DCM extraction, add a small amount of solid NaCl to the separatory funnel and gently swirl. The increased ionic strength of the aqueous layer will force phase separation.

• Low Yield (Water Solubility): Because 1-(5-Methylpyridin-2-yl)ethanamine is a relatively small, polar molecule, the free base retains slight water solubility. If yields are lower than expected (>85% theoretical), saturate the initial aqueous layer with solid NaCl prior to the DCM extraction to force the organic compound into the DCM phase.

• Purity Validation: Validate the success of the free-basing via ¹H-NMR (CDCl₃). The disappearance of broad downfield ammonium protons and the shifting of the benzylic methine proton confirm successful conversion.

References

Sources

• 1. 1-(5-METHYLPYRIDIN-2-YL)ETHANAMINE HCL CAS#: [m.chemicalbook.com]
• 2. studysmarter.co.uk [studysmarter.co.uk]
• 3. chembk.com [chembk.com]
• 4. calpaclab.com [calpaclab.com]
• 5. 1-Phenethylamine | C8H11N | CID 7408 - PubChem [pubchem.ncbi.nlm.nih.gov]

Accelerated Functionalization of Pyridine Scaffolds: Microwave-Assisted Synthesis with 1-(5-Methylpyridin-2-yl)ethanamine HCl

Introduction: The Strategic Value of α-Branched Pyridines

In modern drug discovery, 1-(5-Methylpyridin-2-yl)ethanamine is a high-value "chiral handle." Unlike simple benzylamines, the pyridine ring reduces lipophilicity (LogP) while offering a hydrogen bond acceptor, a critical feature for optimizing pharmacokinetic profiles in kinase inhibitors and GPCR ligands. However, the α-methyl group introduces significant steric hindrance adjacent to the nucleophilic nitrogen, and the pyridine nitrogen can competitively bind metal catalysts.

Why Microwave-Assisted Synthesis? Conventional thermal heating often leads to stalled reactions or requires prolonged reflux times for such sterically encumbered amines, increasing the risk of racemization or decomposition. Microwave (MW) irradiation offers two distinct advantages for this substrate:

• Arrhenius Acceleration: Rapidly overcoming the activation energy barrier imposed by the α-methyl steric bulk.

• Wall-Effect Elimination: Uniform volumetric heating prevents localized hot-spots, crucial when handling the HCl salt form which requires precise in-situ neutralization.

Material Specifications

Property	Specification
Compound Name	1-(5-Methylpyridin-2-yl)ethanamine hydrochloride
CAS Number	1417656-45-1 (S-isomer) / Generic Racemate
Molecular Weight	172.66 g/mol (HCl salt)
Appearance	White to off-white hygroscopic solid
Storage	2-8°C, Hygroscopic (Store under Argon)
Solubility	High in Water, MeOH, DMSO; Low in Toluene/DCM (unless free-based)

Core Directive: The "Free-Base In Situ" Strategy

The commercial supply of this amine as a Hydrochloride (HCl) salt is a common stumbling block. In microwave chemistry, attempting to free-base the amine outside the vessel leads to handling losses and potential carbonate formation.

The Self-Validating Protocol: We utilize an In-Situ Neutralization strategy. The reaction efficiency is validated by the dissolution of the suspended salt upon reaching 60°C during the microwave ramp sequence. If the solution remains cloudy at 80°C, the base loading is insufficient.

Workflow 1: Sterically Demanding Amide Coupling

Application: Rapid synthesis of amide libraries for SAR (Structure-Activity Relationship) studies. Challenge: The α-methyl group slows down nucleophilic attack on the activated ester.

Mechanistic Logic

We utilize HATU as the coupling reagent due to its high reactivity, paired with DIPEA . The microwave energy is tuned to drive the formation of the active At-ester intermediate and the subsequent amine attack faster than the rate of ester hydrolysis.

Detailed Protocol

Reagents:

• Carboxylic Acid (1.0 equiv)[1]

• 1-(5-Methylpyridin-2-yl)ethanamine HCl (1.2 equiv)

• HATU (1.2 equiv)

• DIPEA (N,N-Diisopropylethylamine) (3.5 equiv - Critical: 1.0 eq to neutralize HCl, 2.5 eq for reaction)

• Solvent: DMF (anhydrous)

Step-by-Step:

• Pre-activation: In a microwave vial (2–5 mL), dissolve the Carboxylic Acid (0.5 mmol) and HATU (0.6 mmol) in DMF (2 mL). Add DIPEA (0.5 mmol only) and stir at RT for 2 minutes. Visual Check: Solution should turn slight yellow.

• Amine Addition: Add the Pyridine-ethanamine HCl salt (0.6 mmol) directly as a solid.

• Neutralization: Add the remaining DIPEA (1.25 mmol). Note: The salt may not fully dissolve yet.

• Microwave Parameters:

  • Mode: Dynamic (Standard)

  • Temp: 100°C

  • Hold Time: 10 minutes

  • Pre-stirring: 30 seconds (High speed)

  • Pressure Limit: 15 bar

• Workup: Dilute with EtOAc, wash with sat. NaHCO₃ (x2) and Brine. Dry over Na₂SO₄.[1]

Validation Point: LCMS should show >95% conversion. If <50%, increase Temp to 120°C but reduce time to 5 mins to prevent epimerization.

Workflow 2: Pd-Catalyzed Buchwald-Hartwig Amination

Application: C-N bond formation to create bi-aryl/heteroaryl systems. Challenge: Pyridine nitrogen poisoning the Pd catalyst and steric hindrance.

Mechanistic Logic

Standard phosphine ligands often fail with α-branched amines. We employ BrettPhos or RuPhos precatalysts. These bulky, electron-rich ligands facilitate the oxidative addition and, crucially, the reductive elimination step which is sterically impeded by the methyl group. Microwave heating accelerates the catalytic turnover number (TON).

Detailed Protocol

Reagents:

• Aryl Halide (Bromide/Chloride) (1.0 equiv)

• 1-(5-Methylpyridin-2-yl)ethanamine HCl (1.2 equiv)

• Catalyst: Pd(OAc)₂ (2 mol%) + BrettPhos (4 mol%) OR BrettPhos Pd G3 Precatalyst (2 mol%)

• Base: NaOtBu (Sodium tert-butoxide) (3.0 equiv - Strong base required)

• Solvent: 1,4-Dioxane or Toluene (degassed)

Step-by-Step:

• Vessel Prep: Purge a microwave vial with Argon/Nitrogen.

• Solids Loading: Add Aryl Halide (if solid), Amine HCl salt, Base (NaOtBu), and Catalyst/Ligand.

• Solvent & Seal: Add degassed 1,4-Dioxane (3 mL per 0.5 mmol scale). Cap immediately.

• Inerting: Purge the headspace with Argon via a needle for 60 seconds.

• Microwave Parameters:

  • Mode: Dynamic

  • Temp: 110°C (for Bromides) / 130°C (for Chlorides)

  • Hold Time: 20 minutes

  • Absorber: Normal (Dioxane couples poorly; use a SiC vessel or add a passive heating element if the ramp is too slow).

• Workup: Filter through Celite (elute with DCM). Concentrate.

Validation Point: If the reaction turns black immediately, oxygen was present (catalyst death). If the reaction remains pale but no product forms, the Pyridine N is coordinating; switch to tBuBrettPhos and increase Temp to 140°C.

Visualization of Workflows

The following diagram illustrates the decision matrix and "Self-Validating" logic for these protocols.

Caption: Decision matrix for microwave-assisted functionalization of 1-(5-Methylpyridin-2-yl)ethanamine HCl, highlighting critical control points for base stoichiometry and ligand selection.

Scientific Rationale & Troubleshooting

The "Pyridine Effect" in Microwave Fields

Pyridines are polar and possess a dipole moment. In a microwave field, the substrate itself acts as a "molecular radiator" (dielectric heating). This is advantageous for the amide coupling, as the local temperature around the amine nucleophile may be slightly higher than the bulk solvent temperature, further accelerating the attack on the carbonyl.

Handling Stereochemistry

The (S)-isomer (CAS 1417656-45-1) is enantiopure.

• Risk: At temperatures >140°C in the presence of strong base, benzylic-type protons (even on pyridyl alkyls) can undergo proton exchange, leading to racemization.

• Control: Do not exceed 130°C. If higher temps are needed, switch from NaOtBu to a weaker base like Cs₂CO₃, though this may slow the reaction.

References

• Microwave Synthesis Principles: Kappe, C. O. (2004). "Controlled microwave heating in modern organic synthesis." Angewandte Chemie International Edition, 43(46), 6250-6284. Link

• Buchwald-Hartwig Protocols: Ruiz-Castillo, P., & Buchwald, S. L. (2016). "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews, 116(19), 12564–12649. Link

• Amide Coupling Efficiency: Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 38(2), 606-631. Link

• Molecule Data: PubChem CID 13068663 (Related Ketone Precursor) & Vendor Data (Enamine/Sigma). Link

Sources

• 1. op.niscair.res.in [op.niscair.res.in]

Technical Notes & Optimization

Technical Support Center: A Guide to Optimizing the Synthesis of 1-(5-Methylpyridin-2-yl)ethanamine HCl

Welcome to the technical support center for the synthesis of 1-(5-Methylpyridin-2-yl)ethanamine HCl. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and improve the yield and purity of this valuable pharmaceutical intermediate.[1] This document provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols based on established chemical principles.

Troubleshooting Guide: Enhancing Yield and Purity

This section addresses specific issues that may arise during the synthesis, which typically proceeds via the reductive amination of 2-acetyl-5-methylpyridine.

Q1: Why is my overall yield of 1-(5-Methylpyridin-2-yl)ethanamine HCl consistently low?

Low yields can often be traced back to several key factors in the reductive amination process.

Possible Cause 1: Inefficient Imine Formation

The initial formation of the imine from 2-acetyl-5-methylpyridine and an ammonia source is a critical equilibrium-driven step.[2]

• Expert Insight & Solution: The presence of water, a byproduct of this reaction, can inhibit the formation of the imine. To drive the equilibrium towards the product, it is crucial to remove water as it is formed. This can be achieved by using a dehydrating agent, such as anhydrous magnesium sulfate or molecular sieves, in the reaction mixture. Additionally, the reaction can be performed in a solvent system that allows for the azeotropic removal of water. A mildly acidic catalyst, such as acetic acid, is often employed to facilitate imine formation.[3] However, an excess of acid can protonate the amine, rendering it non-nucleophilic. Careful control of pH is therefore essential.

Possible Cause 2: Reduction of the Starting Ketone

A significant side reaction is the reduction of the starting material, 2-acetyl-5-methylpyridine, to the corresponding alcohol, 1-(5-methylpyridin-2-yl)ethanol.

• Expert Insight & Solution: This side reaction is more prevalent with less selective reducing agents like sodium borohydride. To minimize the formation of the alcohol byproduct, it is highly recommended to use a milder and more selective reducing agent, such as sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN).[3] These reagents are less likely to reduce the ketone starting material and preferentially reduce the imine intermediate.

Possible Cause 3: Incomplete Reaction

If the reaction is not allowed to proceed to completion, a mixture of starting materials and the desired product will be obtained, leading to a lower isolated yield.

• Expert Insight & Solution: The progress of the reaction should be monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction appears to have stalled, extending the reaction time or a modest increase in temperature may be beneficial. However, be cautious with increasing the temperature, as this can also promote side reactions.

Q2: I am observing a significant amount of an unknown impurity in my final product. What could it be and how can I prevent it?

The formation of impurities is a common challenge that can often be addressed by careful control of reaction conditions and purification.

Possible Impurity 1: Over-alkylation Products

In some cases, the newly formed primary amine can react with another molecule of the starting ketone to form a secondary amine impurity.

• Expert Insight & Solution: This is more likely to occur if the concentration of the starting ketone is high relative to the ammonia source. Using a sufficient excess of the ammonia source (e.g., ammonium acetate) can help to minimize this side reaction.

Possible Impurity 2: Residual Starting Material or Alcohol Byproduct

As mentioned previously, incomplete reaction or reduction of the starting ketone can lead to these impurities in the final product.

• Expert Insight & Solution: In addition to optimizing the reaction conditions, a robust purification strategy is essential. Flash column chromatography on silica gel is an effective method for separating the desired amine from the less polar starting ketone and the more polar alcohol byproduct.

Q3: The final HCl salt is an oil or a sticky solid and is difficult to handle. How can I obtain a crystalline product?

The physical form of the final product is highly dependent on its purity and the method of salt formation.

• Expert Insight & Solution: The primary reason for obtaining an oily or non-crystalline salt is the presence of impurities. Ensure that the free amine is of high purity before attempting the salt formation. Purification by column chromatography is strongly recommended. For the salt formation itself, using a solution of anhydrous HCl in a suitable organic solvent, such as diethyl ether or 1,4-dioxane, is crucial.[4] The use of aqueous HCl can introduce water, which can lead to the formation of a hygroscopic and non-crystalline product. The precipitation of the HCl salt should be carried out by slowly adding the HCl solution to a solution of the purified amine in a non-polar solvent at a low temperature (e.g., 0 °C).

Frequently Asked Questions (FAQs)

Q: What is the recommended nitrogen source for the reductive amination?

A: Ammonium acetate is a commonly used and effective source of ammonia for this reaction. It also acts as a buffer to maintain a suitable pH for imine formation.

Q: Which reducing agent is superior for this synthesis: STAB or NaBH₃CN?

A: Both sodium triacetoxyborohydride (STAB) and sodium cyanoborohydride (NaBH₃CN) are excellent choices for their selectivity in reducing imines over ketones.[3] STAB is often preferred due to the toxicity concerns associated with the potential for cyanide gas release when using NaBH₃CN, especially under acidic conditions.

Q: What solvent system is optimal for this reaction?

A: A variety of solvents can be used, with dichloromethane (DCM) and 1,2-dichloroethane (DCE) being common choices for reductive aminations with STAB. For reactions with NaBH₃CN, methanol or ethanol are often used.

Q: How can I confirm the identity and purity of my starting material and product?

A: Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for this purpose. The following tables provide the expected ¹H and ¹³C NMR chemical shifts for 2-acetyl-5-methylpyridine and the predicted shifts for 1-(5-Methylpyridin-2-yl)ethanamine.

Table 1: Analytical Data for 2-Acetyl-5-methylpyridine

Parameter	Value	Reference
Molecular Formula	C₈H₉NO	[5][6]
Molecular Weight	135.16 g/mol	[5][6]
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	8.51 (d, J=2.0 Hz, 1H), 7.98 (d, J=8.0 Hz, 1H), 7.64 (dd, J=8.0, 2.0 Hz, 1H), 2.65 (s, 3H), 2.41 (s, 3H)	Predicted based on similar structures
¹³C NMR (CDCl₃, 101 MHz) δ (ppm)	200.5, 153.8, 149.9, 137.2, 132.6, 120.9, 25.9, 18.4	Predicted based on similar structures

Table 2: Predicted Analytical Data for 1-(5-Methylpyridin-2-yl)ethanamine

Parameter	Value	Reference
Molecular Formula	C₈H₁₂N₂
Molecular Weight	136.20 g/mol
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	8.35 (d, J=2.0 Hz, 1H), 7.50 (dd, J=8.0, 2.0 Hz, 1H), 7.20 (d, J=8.0 Hz, 1H), 4.20 (q, J=6.8 Hz, 1H), 2.35 (s, 3H), 1.80 (br s, 2H), 1.45 (d, J=6.8 Hz, 3H)	Predicted based on established principles
¹³C NMR (CDCl₃, 101 MHz) δ (ppm)	162.5, 149.0, 137.5, 131.0, 121.5, 52.0, 24.5, 18.0	Predicted based on established principles

Experimental Protocols

The following protocols are provided as a general guide and may require optimization based on your specific laboratory conditions and reagent quality.

Protocol 1: Synthesis of 1-(5-Methylpyridin-2-yl)ethanamine (Free Base)

dot

Caption: Reductive Amination Workflow

• To a solution of 2-acetyl-5-methylpyridine (1.0 eq) in anhydrous dichloromethane (DCM, ~0.2 M) is added ammonium acetate (5-10 eq).

• The mixture is stirred at room temperature for 1-2 hours to facilitate imine formation.

• Sodium triacetoxyborohydride (STAB) (1.5-2.0 eq) is then added portion-wise, and the reaction is stirred at room temperature until completion (monitored by TLC).

• The reaction is carefully quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• The layers are separated, and the aqueous layer is extracted with DCM.

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel.

Protocol 2: Formation of 1-(5-Methylpyridin-2-yl)ethanamine HCl

dot

Caption: HCl Salt Formation Workflow

• The purified 1-(5-methylpyridin-2-yl)ethanamine is dissolved in a minimal amount of a suitable anhydrous solvent, such as diethyl ether or ethyl acetate.

• The solution is cooled to 0 °C in an ice bath.

• A solution of anhydrous HCl in a compatible solvent (e.g., 2.0 M HCl in diethyl ether) is added dropwise with stirring until precipitation is complete.

• The resulting solid is collected by vacuum filtration, washed with a small amount of cold solvent, and dried under vacuum to afford the desired hydrochloride salt.

References

• Biotage. NEt3•BH3CN. Biotage. [Link]

• Alkhawaldeh, K., & Al-Dhuraibi, A. (2020). NMR Spectra of (A) 1 H-NMR; (B) 13 C-NMR and (C) DEPT 135 for the Produced Organic Compound from the CO2 Saturated 0.1M Ethanolamine …. ResearchGate. [Link]

• Touchette, K. M. (2011). Reductive Amination Reaction. OpenBU. [Link]

• Synthesis of compound 1 as HCl salt. Reagents and conditions: (a) K2CO3, DMF, 64%. ResearchGate. [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

• Cheméo. (2026). 2-Acetyl-5-methylpyridine.pdf. [Link]

• NIST. (n.d.). 2-Acetyl-5-methylpyridine. NIST WebBook. [Link]

• Science Simplified. (2023, March 16). Reductive Amination [Video]. YouTube. [Link]

• NIST. (n.d.). 5-Acetyl-2-methylpyridine. NIST WebBook. [Link]

• The Good Scents Company. (n.d.). 2-acetyl-5-methylpyridine, 5308-63-4. [Link]

• MDPI. (2022). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. [Link]

• Matassini, C., Clemente, F., & Goti, A. (n.d.). THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. [Link]

• Google Patents. (n.d.). US5686588A - Amine acid salt compounds and process for the production thereof.

• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 201 MHz, H2O, predicted) (NP0183647). [Link]

• Cook, J. M., et al. (2022). Hydrochloride Salt of the GABAkine KRM-II-81. ACS Chemical Neuroscience, 13(16), 2463-2473. [Link]

• Rajeswari, K., & Pandiarajan, K. (2011). 1H and 13C NMR spectral study of some 3,5-bis[(E)-thienylmethylene]piperidin-4-ones. Spectrochimica acta. Part A, Molecular and biomolecular spectroscopy, 78(3), 1110–1118. [Link]

• Radebe, M. P., Onani, M. O., & Motswainyana, W. M. (2012). Dichlorido{N-[(5-methylthiophen-2-yl)methylidene]-2-(pyridin-2-yl)ethanamine-κN,N′}palladium(II). ResearchGate. [Link]

• The Royal Society of Chemistry. (n.d.). Efficient synthesis of amino-pyridine derivatives by copper catalyzed amination reactions. [Link]

• Organic Syntheses. (n.d.). METHYLAMINE HYDROCHLORIDE. [Link]

• Wang, M., et al. (2011). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methylpyridin-2-amine. Journal of medicinal chemistry, 54(15), 5298–5309. [Link]

• Organic Syntheses. (n.d.). p-AMINOTETRAPHENYLMETHANE. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Secure Verification [farfar.pharmacy.bg.ac.rs]
• 5. researchgate.net [researchgate.net]
• 6. 2-Acetylpyridine(1122-62-9) 13C NMR [m.chemicalbook.com]

Handling hygroscopic nature of 1-(5-Methylpyridin-2-yl)ethanamine HCl

Ticket ID: #HYGRO-5MP2E-001 Subject: Handling & Stabilization of 1-(5-Methylpyridin-2-yl)ethanamine HCl Status: Open / High Priority Assigned Specialist: Senior Application Scientist

Executive Summary

You are encountering handling difficulties with 1-(5-Methylpyridin-2-yl)ethanamine HCl (CAS: 1049726-25-3 / Generic Class). This is a common issue with chiral pyridyl-alkylamine salts. The hydrochloride counter-ion, while necessary for preventing amine oxidation and racemization, creates a high lattice energy that is easily disrupted by the hydration energy of atmospheric moisture.

This guide treats your laboratory workflow as a "Clean Room" operation. We do not just "dry" the compound; we establish a chain of custody that prevents moisture re-entry.

Module 1: The "Static" Phase (Storage & Integrity)

User Question: Every time I open the bottle, the powder looks stickier. How do I stop this degradation?

Technical Insight: The "stickiness" is deliquescence. The salt is absorbing enough water to dissolve itself in a saturated solution. This is not just a physical change; water acts as a nucleophile and a proton shuttle, potentially facilitating hydrolysis or racemization of the chiral center over long periods.

The "Moisture Defense" Protocol: Do not rely on the original vendor bottle. Once the seal is broken, the clock starts.

Storage Hierarchy Visualization:

Figure 1: The Multi-Layer Defense System. Relying on a single barrier (the bottle cap) is the most common point of failure.

Module 2: The "Kinetic" Phase (Weighing & Handling)

User Question: I cannot get a stable weight on the balance. The mass keeps increasing while I watch.

Technical Insight: You are observing real-time adsorption kinetics. If the mass increases by 0.5 mg in 30 seconds, you are introducing a stoichiometry error of ~2-5% depending on your scale. You must switch from "Direct Weighing" to "Weighing by Difference."

Protocol: Weighing by Difference (The Closed-Loop Method)

Step	Action	Rationale
1	Tare the Receiver: Place your reaction flask (with stir bar) on the balance. Tare it. Remove it.	Never weigh hygroscopic solids directly into the final vessel on the balance; it takes too long.
2	Load the Transfer Vial: In a glovebox or glovebag, load an approximate amount of the amine HCl into a small, capped scintillation vial.	Isolates the bulk supply from moisture.
3	Weigh the Transfer Vial: Weigh the capped vial containing the solid. Record Mass .	The balance stabilizes instantly because the vial is closed.
4	Rapid Transfer: Quickly uncap, dump the solid into your reaction flask, and immediately recap the empty transfer vial.	Minimizes exposure time to <5 seconds.
5	Weigh the Empty: Weigh the "empty" capped vial (with residual dust). Record Mass .	Accounts for powder stuck to the glass.
6	Calculate: .	Self-Validating: You know exactly what went into the flask, regardless of water uptake during the dump.

Module 3: The "Process" Phase (Reaction Troubleshooting)

User Question: My amide coupling (EDC/HATU) yields are inconsistent. Is the wet salt killing the catalyst?

Technical Insight: Yes. Water competes with the amine for the active ester intermediate.

• Hydrolysis: Water attacks the activated carboxylic acid, regenerating the starting acid and wasting the coupling reagent.

• Stoichiometry Skew: If your amine salt is 10% water by weight, you are under-loading the amine nucleophile by 10%, leaving unreacted activated ester.

Critical Protocol: Azeotropic Drying (The Reset Button) If your material is already wet, vacuum drying alone is often insufficient because the water is bound in the crystal lattice. You must use azeotropic distillation to "pull" the water out.

Reagents: Anhydrous Toluene (forms azeotrope with water at 85°C).

Workflow:

• Suspend: Place the wet amine HCl in a round-bottom flask. Add anhydrous Toluene (10 mL per gram of solid).

• Evaporate: Use a rotary evaporator.

  • Bath Temp: 45-50°C.

  • Vacuum:[1] Moderate (do not bump).

• Repeat: As the toluene evaporates, it carries water with it. Repeat this process 3 times.

• Final Dry: Place on a high-vacuum manifold (Schlenk line) for 4 hours to remove trace toluene.

Decision Tree for Reaction Setup:

Figure 2: Workflow for determining if pre-treatment is required before sensitive reactions.

Module 4: The "Verification" Phase (Analytics)

User Question: The NMR shows a water peak at 4.8 ppm (D2O) or ~3.3 ppm (DMSO). How do I quantify the purity?

Technical Insight: Standard integration is risky because the water peak broadens and shifts due to exchange with the ammonium protons (

).

The qNMR Solution (Quantitative NMR): Do not rely on area normalization (sum of all peaks = 100%). You must use an internal standard.

• Standard: Use 1,3,5-Trimethoxybenzene or Maleic Acid (non-hygroscopic, distinct singlet).

• Method: Weigh ~10mg of Amine Salt and ~10mg of Standard precisely into the NMR tube.

• Solvent: Dissolve in DMSO-

  (dry).

• Calculation:

  Where =Integral, =Number of protons, =Molar Mass, =Weight.

References & Authoritative Grounding

• Handling Hygroscopic Salts:

  • BenchChem Technical Guides. (2025).[2] "Handling and storage of hygroscopic 1-Phenylcyclohexylamine hydrochloride."

  • HepatoChem. (2016).[3][4][5] "How do you handle hygroscopic salts in organic synthesis?"

• Azeotropic Drying Methodologies:

  • ScienceMadness & Vogel's Textbook of Practical Organic Chemistry. "Drying the water out of hygroscopic crystals using toluene azeotropes."[6]

  • UD Technologies.[1] "Hydrochloric Acid Recovery and Purification via Azeotropic Distillation."

• Impact on Amide Coupling:

  • Journal of Pharmaceutical Sciences. (2012). "Effects of water content on covalent amide-linked adduct formation."[7]

  • Chemical Communications. (2024).[8] "Organoboron catalysis for direct amide bond formation: Water tolerance."

• Corrosion & Safety Context:

  • NACE International.[9] "Amine hydrochloride salts in industrial processes and corrosion."[9]

End of Ticket. For further assistance, please upload your recent NMR spectra to the secure portal.

Sources

• 1. udtechnologies.com [udtechnologies.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. hepatochem.com [hepatochem.com]
• 6. Sciencemadness Discussion Board - drying the water out of hygroscopic crystals - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. Effects of water and polymer content on covalent amide-linked adduct formation in peptide-containing amorphous lyophiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Organoboron catalysis for direct amide/peptide bond formation - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC02994A [pubs.rsc.org]
• 9. scribd.com [scribd.com]

Storage stability of 1-(5-Methylpyridin-2-yl)ethanamine HCl solutions

Topic: Storage Stability & Handling Guide

Document ID: TS-MPE-001 | Version: 2.4 | Status: Active

Executive Summary

1-(5-Methylpyridin-2-yl)ethanamine HCl (CAS: 1417656-45-1) is a critical chiral building block used frequently in the synthesis of kinase inhibitors and neurological agents.[1] Its structural features—a primary amine at a benzylic-like position relative to the pyridine ring—confer specific stability challenges.

This guide addresses the three most common failure modes reported by our users:

• Oxidative Degradation: "Yellowing" of solutions due to free-radical oxidation at the

  -carbon.

• Hygroscopic Hydrolysis: Clumping and stoichiometry errors caused by moisture absorption.

• Solvent Incompatibility: Degradation in DMSO stocks stored >24 hours at room temperature.

Module 1: Solution Preparation & Solubility

Quick Reference: Solubility Matrix

Data based on saturation limits at 20°C.

Solvent	Solubility (mg/mL)	Stability Window	Notes
Water (Milli-Q)	> 50 mg/mL	< 24 Hours	Preferred for immediate use. pH will be acidic (~4-5).
DMSO (Anhydrous)	> 100 mg/mL	1-3 Months (-20°C)	Standard Stock. Warning: DMSO is a mild oxidant.
Ethanol	~ 25 mg/mL	< 1 Week	Prone to evaporation; concentration shifts likely.
PBS (pH 7.4)	< 10 mg/mL	Immediate Use	Risk: High pH may deprotonate the amine, reducing solubility.

Frequently Asked Questions

Q: Why does my compound precipitate when I dilute my DMSO stock into cell culture media? A: This is a "Crash-Out" event caused by the Common Ion Effect and pH shock.

• Mechanism: The HCl salt is highly soluble in water due to the ionized ammonium group (

  ). When diluted into media (pH 7.4), the buffer neutralizes the HCl, generating the free base ( ). The free base is significantly less polar and may precipitate if the concentration exceeds ~100 µM.

• Solution: Perform serial dilutions in water or slightly acidic buffer (pH 5.5) before the final addition to media to maintain the protonated state as long as possible.

Q: Can I sonicate the solution to speed up dissolution? A: Yes, but with caution. Limit sonication to 30-second bursts in an ice bath. Extended sonication generates heat, which accelerates the oxidation of the benzylic-like C-H bond adjacent to the pyridine ring [1].

Module 2: Degradation Pathways & Stability

The "Yellowing" Phenomenon

Users often report that clear solutions turn faint yellow or brown after 48 hours. This indicates the formation of imines and oxidative oligomers .

Mechanistic Visualization

The diagram below illustrates the cascade from the stable salt to the degraded oligomer.

Figure 1: Oxidative degradation pathway of 1-(5-Methylpyridin-2-yl)ethanamine. The benzylic position is the primary failure point.

Q: Is the yellow solution still usable? A: No. The color change indicates that a percentage of the molecule has converted to an imine or dimer. While the parent peak might still be visible on LC-MS, the breakdown products are often electrophilic and can covalently bind to proteins in your assay, producing false positives in biochemical screens [2].

Module 3: Storage Protocols

Standard Operating Procedure (SOP)

1. Solid State Storage

• Condition: -20°C is mandatory for long-term (>1 month) storage.

• Container: Amber glass vials with Teflon-lined caps.

• Hygroscopicity Management: The HCl salt is hygroscopic.

  • Protocol: Allow the vial to warm to room temperature before opening to prevent condensation from forming inside the vial.

  • Desiccant: Store the vial inside a secondary jar containing silica gel or Drierite.

2. Solution Storage (DMSO) [2]

• Preparation: Dissolve in anhydrous DMSO (≥99.9%).

• Aliquot: Do not freeze-thaw the master stock. Aliquot into single-use volumes (e.g., 20 µL or 50 µL).

• Temperature: Store aliquots at -80°C.

  • Stability:[3][4] -80°C = 6 months; -20°C = 1 month; RT = <24 hours.

Decision Tree: Storage & Handling

Figure 2: Storage logic flow. Note that aqueous solutions are considered unstable for storage.

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
Material is sticky/wet upon opening.	Hygroscopic failure; moisture absorption.	Dry under high vacuum for 24h. Store in a desiccator.
LC-MS shows M+16 peak.	N-Oxidation (Pyridine) or Amine oxidation.	Discard. Ensure future stocks are degassed with Argon.
Inconsistent IC50 values.	Freeze-thaw degradation of DMSO stock.	Switch to single-use aliquots. Check stock concentration via NMR.
Precipitation in assay buffer.	pH shock (Free base formation).	Pre-dilute in slightly acidic water (pH 5) before adding to neutral buffer.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 1417656-45-1. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. lobachemie.com [lobachemie.com]

Reference Data & Comparative Studies

Comparative Analysis Guide: 1H NMR Profiling of 1-(5-Methylpyridin-2-yl)ethanamine HCl

The following guide provides a high-level technical analysis of the 1H NMR spectrum for 1-(5-Methylpyridin-2-yl)ethanamine HCl . It is structured to compare analytical approaches, validate the compound's identity against structural isomers, and optimize experimental protocols for the hydrochloride salt form.

Executive Summary & Structural Logic

Compound: 1-(5-Methylpyridin-2-yl)ethanamine Hydrochloride CAS (Free Base): 885277-04-3 | Role: Chiral building block for medicinal chemistry.[1]

This guide addresses the specific challenge of characterizing the hydrochloride salt of this pyridine derivative. Unlike the free base, the salt form presents unique solubility and chemical shift behaviors that necessitate a tailored NMR protocol. The core analytical objective is to distinguish the 2,5-substitution pattern from common regioisomeric impurities and to verify the integrity of the aliphatic amine salt.

Structural Assignment Logic

The molecule consists of three distinct magnetic environments:

• The Pyridine Core (2,5-disubstituted): Characterized by a specific coupling pattern between H3, H4, and H6.

• The Chiral Ethanamine Chain: A methine quartet and a methyl doublet, significantly deshielded by the adjacent cationic ammonium group.

• The Exchangeable Protons: The ammonium (

  ) protons, visible only in non-exchangeable polar solvents.

Comparative Workflow: Solvent System Performance

Choosing the correct solvent is the single most critical decision in analyzing this salt. The table below compares the performance of the three standard NMR solvents for this specific application.

Feature	DMSO-d6 (Recommended)	D₂O (Deuterium Oxide)	CDCl₃ (Chloroform-d)
Solubility (HCl Salt)	Excellent. Dissolves instantly.[1]	Good. High solubility.	Poor. Often requires free-basing or heating.[1]
Ammonium Signal (ngcontent-ng-c1768565111="" _nghost-ng-c1025087918="" class="inline ng-star-inserted"> )	Visible. Appears as a broad singlet (~8.3 ppm).[1] Critical for confirming salt formation.	Invisible. Rapid exchange with D₂O ( formed).	N/A (Usually insoluble).
Spectral Resolution	High. distinct separation of aromatic signals.[2]	Moderate. HDO peak can obscure methine signals (~4.5 ppm).	Poor line shape due to aggregation.
Chemical Shift Stability	High. Consistent shifts for salts.	Variable. pH dependent shifts on the pyridine ring.	Variable. Concentration dependent.

Decision Matrix: Solvent Selection

The following workflow illustrates the logical causality for selecting DMSO-d6 over alternatives for QC and structural validation.

Caption: Logical decision tree for solvent selection emphasizing the necessity of DMSO-d6 for complete salt characterization.

Detailed Experimental Protocol (DMSO-d6)

This protocol ensures reproducibility and minimizes water suppression artifacts.

Reagents:

• Compound: ~10 mg 1-(5-Methylpyridin-2-yl)ethanamine HCl.[1]

• Solvent: 0.6 mL DMSO-d6 (99.9% D) + 0.03% TMS (v/v).

Procedure:

• Preparation: Weigh 10 mg of the solid into a clean vial.

• Dissolution: Add 0.6 mL DMSO-d6. Vortex for 30 seconds.[3] Note: If the solution is cloudy, the salt may be hygroscopic and partially hydrolyzed; centrifuge if necessary.

• Transfer: Transfer to a 5mm high-precision NMR tube.

• Acquisition Parameters (400 MHz or higher):

  • Pulse Sequence: zg30 (30° pulse angle) to ensure accurate integration.

  • Relaxation Delay (D1): Set to ≥ 5 seconds. Reasoning: The quaternary carbons and ammonium protons have long T1 relaxation times. Short D1 leads to integration errors.

  • Scans (NS): 16 or 32 scans.

  • Temperature: 298 K (25°C).

Spectrum Interpretation & Data Analysis

The following data represents the theoretical expected shifts for the HCl salt in DMSO-d6, grounded in substituent chemical shift additivity rules for pyridine systems [1, 2].

A. Aromatic Region (Pyridine Ring)

The 2,5-substitution pattern is distinguished by the coupling constants (

).

Proton	Shift (δ ppm)	Multiplicity	Coupling (Hz)	Assignment Logic
H-6	8.45 - 8.55	Doublet (d)		Ortho to N, Meta to Methyl.[1] Deshielded by ring nitrogen.
H-4	7.65 - 7.75	Doublet of Doublets (dd)		Ortho to H3, Meta to H6.
H-3	7.35 - 7.45	Doublet (d)		Ortho to H4.[1] Shielded relative to H6.

B. Aliphatic Region (Side Chain)

Proton	Shift (δ ppm)	Multiplicity	Integration	Assignment Logic
	8.30 - 8.60	Broad Singlet	3H	Ammonium protons (Exchangeable).[1] Visible in DMSO.
	4.40 - 4.60	Quartet (q)	1H	Methine proton.[1] Deshielded by Pyridine and .
	2.30 - 2.35	Singlet (s)	3H	Methyl group on Pyridine ring (Pos 5).[1]
	1.45 - 1.55	Doublet (d)	3H	Methyl group of the ethylamine chain ( Hz).[1]

C. Comparative Identification: Regioisomers

A common synthesis error involves reacting the wrong methyl-acetylpyridine isomer.[1] NMR is the definitive tool to distinguish the product from its 2,4- or 2,6-isomers.[1]

• Product (2,5-isomer): H3 and H4 show strong ortho coupling (

  Hz).[1] H6 is a singlet/fine doublet.

• Alternative (2,4-isomer): H5 and H6 show ortho coupling (

  Hz).[1] H3 is an isolated singlet.

• Alternative (2,6-isomer): Symmetric pattern (if substituents identical) or H3/H4/H5 triplet pattern.[1]

Purity Analysis: Differentiating Impurities

The most common impurities stem from the reductive amination synthesis pathway.

Caption: Pathway of common impurities and their diagnostic NMR signals.

• Ketone Precursor: Look for a methyl singlet near 2.6 ppm (acetyl group) and absence of the methine quartet.

• Alcohol Byproduct: Look for the hydroxyl proton (doublet ~5.2 ppm in DMSO) and a downfield shift of the methine compared to the amine.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[4] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.

Sources

• 1. CAS 1956435-73-6 | (R)-1-(5-Fluoropyridin-3-yl)ethanamine hydrochloride - Synblock [synblock.com]
• 2. nmr.oxinst.com [nmr.oxinst.com]
• 3. researchgate.net [researchgate.net]
• 4. scs.illinois.edu [scs.illinois.edu]

Technical Comparison Guide: HPLC Strategies for Enantiomeric Purity of 1-(5-Methylpyridin-2-yl)ethanamine

Executive Summary & Compound Analysis

1-(5-Methylpyridin-2-yl)ethanamine is a critical chiral building block, often serving as a pharmacophore in kinase inhibitors and histamine receptor antagonists. Its structural duality—containing both a basic primary amine and a pyridine nitrogen—presents specific chromatographic challenges, primarily peak tailing due to silanol interactions and solubility issues in non-polar mobile phases.

This guide objectively compares three distinct HPLC methodologies for determining its enantiomeric purity. Unlike generic protocols, this analysis focuses on the specific interaction mechanisms required to resolve "pyridylic" amines.

Compound Profile[1][2]

• Structure: Pyridine ring substituted with a methyl group at position 5 and a chiral ethylamine moiety at position 2.

• Challenge: The basicity (

  for the amine, for pyridine) requires strict mobile phase additives to prevent non-specific binding.

• Detection: UV absorbance at 254 nm (aromatic pyridine

  transition).

Methodology Comparison: Selecting the Right Approach

The following table contrasts the three most effective strategies for separating 1-(5-Methylpyridin-2-yl)ethanamine enantiomers.

Feature	Method A: Coated Polysaccharide (Gold Standard)	Method B: Immobilized Polysaccharide (Robust)	Method C: Crown Ether (Specialized)
Column Type	Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))	Chiralpak IC (Amylose tris(3,5-dichlorophenylcarbamate))	Crownpak CR-I(+) (Chiral Crown Ether)
Mode	Normal Phase (NP)	Normal / Polar Organic	Reversed Phase (RP)
Mechanism	H-bonding + Inclusion in helical grooves	H-bonding + Steric fit (Immobilized)	Host-Guest complexation ( specific)
Mobile Phase	Hexane / IPA + DEA	Hexane / DCM / EtOH + DEA	Aqueous / MeOH
Resolution ( )	High ( typical)	Medium-High (Solvent dependent)	Very High ( typical)
Throughput	Fast (< 15 min)	Medium	Slow (requires low temp often)
Suitability	Best for QC/Routine Analysis	Best for Solubility Issues	Best for Trace Impurity (<0.1%)

Comparative Analysis

• Method A (OD-H) is the industry benchmark for pyridyl-amines. The cellulose backbone forms a "groove" that accommodates the flat pyridine ring, while the carbamate groups engage in hydrogen bonding with the amine. Limitation: Cannot use solvents like DCM or THF which dissolve the stationary phase.

• Method B (IC) offers "orthogonal" selectivity. If the methyl group at position 5 interferes with the OD-H groove inclusion, the Amylose backbone of the IC column often resolves the pair. The immobilized nature allows the use of Dichloromethane (DCM), which can solubilize free-base amines better than Hexane.

• Method C (Crown Ether) is the most specific. It works only for primary amines. The crown ether forms a complex specifically with the ammonium ion (

  ). This method eliminates matrix interference from non-amine impurities but requires highly acidic mobile phases (pH 1.0–2.0).

Decision Logic & Workflow

The following diagram illustrates the logical pathway for method selection based on sample constraints.

Caption: Decision tree for selecting the optimal chiral HPLC method based on solubility and sensitivity requirements.

Detailed Experimental Protocol: Method A (The Gold Standard)

This protocol utilizes a Chiralcel OD-H column.[1] Literature supports the efficacy of cellulose tris(3,5-dimethylphenylcarbamate) for separating pyridine-based ethylamines due to the

- interaction capability of the phenylcarbamate moiety with the pyridine ring.

Reagents & Equipment[4][5][6][7]

• Column: Chiralcel OD-H (

  ).

• Mobile Phase: n-Hexane / Isopropyl Alcohol (IPA) / Diethylamine (DEA).

• Solvent Grade: HPLC Grade or higher.

• Standard: Racemic 1-(5-Methylpyridin-2-yl)ethanamine (for system suitability).

Mobile Phase Preparation

The addition of DEA is non-negotiable . Without it, the free amine will interact with residual silanols on the silica support, causing severe tailing and loss of resolution.

• Measure: 900 mL of n-Hexane and 100 mL of IPA.

• Add Modifier: Add 1.0 mL of Diethylamine (0.1% v/v).

• Mix & Degas: Sonicate for 10 minutes. Do not use vacuum filtration for volatile mixtures if possible to avoid ratio changes; use inline degassing.

Instrument Settings

Parameter	Setting	Rationale
Flow Rate	1.0 mL/min	Standard linear velocity for ID columns.
Temperature		Lower temperature ( ) can improve resolution if .
Detection	UV	Max absorbance for pyridine ring.
Injection Vol		Prevent column overload.
Run Time	20 min	Enantiomers typically elute between 6–15 min.

Step-by-Step Execution

• Equilibration: Flush the column with mobile phase for at least 45 minutes until the baseline is flat.

• Blank Run: Inject mobile phase to ensure no carryover.

• System Suitability: Inject the racemic standard .

  • Acceptance Criteria: Resolution (

    ) ; Tailing Factor ( ) .

• Sample Analysis: Dissolve the sample in the Mobile Phase (approx.

  ). Inject.

• Calculation:

  [2]

Alternative Protocol: Method C (Crown Ether)

Use this method if Method A fails or if you need to detect trace levels of the minor enantiomer in a biological matrix (where organic solvents are undesirable).

• Column: Crownpak CR-I(+) (

  ).

• Mobile Phase: Perchloric acid aqueous solution (pH 1.5) / Methanol (85:15 v/v).

• Mechanism: The ammonium group (

  ) of the analyte inserts into the crown ether cavity. The chiral barriers of the crown ether discriminate between the (R) and (S) configurations.

• Critical Note: The column temperature significantly affects the inclusion complex stability. Lowering temperature to

  often dramatically increases resolution.

Interaction Mechanism Visualization

Understanding why the separation occurs allows for faster troubleshooting.

Caption: Mechanistic interaction map showing the three-point interaction required for chiral recognition on polysaccharide columns.

Troubleshooting & Optimization

Symptom	Probable Cause	Corrective Action
Broad/Tailing Peaks	Silanol interaction	Increase DEA concentration to 0.2% or switch to TEA.
No Separation (Single Peak)	Insufficient selectivity	Switch from IPA to Ethanol (sharper peaks) or lower Temp to .
Split Peaks	Sample solvent mismatch	Dissolve sample exactly in the mobile phase. Avoid pure IPA/EtOH for injection.
Retention Time Drift	Water accumulation	Normal phase columns are sensitive to moisture. Ensure solvents are "dry" or use a guard column.

References

• Daicel Corporation. (n.d.). Instruction Manual for CHIRALCEL® OD-H. Retrieved from

• Yeole, R. D., et al. (2011). HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone. Indian Journal of Pharmaceutical Sciences. Link (Demonstrates derivatization and OD column usage for similar chiral amines).

• Phenomenex. (2025).[3] Chiral HPLC Separations Guide. Link (General reference for polysaccharide vs. crown ether selection).

• Symmetry. (2025). Thioureas Derived from (S)-1-(2-pyridyl)ethylamine Enantiomer. Link (Confirms separation of the des-methyl analog on Cellulose-1/OD phases).

• BenchChem. (2025).[4] Analytical Methods for Determining Enantiomeric Purity of Drugs. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Reference Standards for 1-(5-Methylpyridin-2-yl)ethanamine Impurities

For Researchers, Scientists, and Drug Development Professionals

The Critical Role of Impurity Profiling in Drug Development

The identification and control of impurities in active pharmaceutical ingredients (APIs) and drug products are paramount to ensure their safety and efficacy.[1] Regulatory bodies worldwide, guided by the International Council for Harmonisation (ICH) guidelines, mandate rigorous impurity profiling.[2][3] The presence of unknown or unqualified impurities can delay or derail drug development programs, making the availability of high-quality reference standards an indispensable component of a successful regulatory submission. This guide focuses on 1-(5-Methylpyridin-2-yl)ethanamine, a key building block in the synthesis of various pharmaceuticals, and provides a framework for identifying and sourcing reference standards for its potential impurities.

Understanding the Impurity Landscape of 1-(5-Methylpyridin-2-yl)ethanamine

The impurity profile of 1-(5-Methylpyridin-2-yl)ethanamine can be broadly categorized into two main classes: process-related impurities and degradation products. A thorough understanding of the synthetic route and the inherent stability of the molecule is crucial for predicting and identifying these impurities.

Process-Related Impurities

These impurities are introduced or formed during the synthesis of 1-(5-Methylpyridin-2-yl)ethanamine. They can include unreacted starting materials, intermediates, and by-products of side reactions. Based on common synthetic pathways, two key process-related impurities have been identified:

• 2-Amino-5-methylpyridine: A common starting material for the synthesis of 1-(5-Methylpyridin-2-yl)ethanamine.[4] Its presence in the final product indicates an incomplete reaction or inefficient purification.

• 1-(5-Methylpyridin-2-yl)ethanone: A key intermediate in many synthetic routes leading to the target amine.[5] Residual amounts of this ketone are a common process-related impurity.

Degradation Products

Degradation products are formed due to the decomposition of 1-(5-Methylpyridin-2-yl)ethanamine under various stress conditions such as exposure to light, heat, humidity, and oxidizing agents. While specific forced degradation studies on this molecule are not extensively published, based on the chemical nature of the amine and pyridine moieties, the following are plausible degradation products:

• 1-(5-Methylpyridin-2-yl)ethanamine N-oxide: Oxidation of the pyridine nitrogen is a common degradation pathway for pyridine-containing compounds.

• 1-(5-Methylpyridin-2-yl)ethan-1-ol: Hydrolysis or oxidative deamination of the primary amine can lead to the formation of the corresponding alcohol.

• 5-Methylpyridine-2-carboxylic acid: Further oxidation of the ethanamine side chain can result in the formation of this carboxylic acid.

Comparative Analysis of Commercially Available Reference Standards

The selection of a suitable reference standard is critical for the accuracy and reliability of analytical methods. The following tables provide a comparative overview of commercially available reference standards for the identified potential impurities of 1-(5-Methylpyridin-2-yl)ethanamine.

Table 1: Reference Standards for Process-Related Impurities

Impurity Name	Supplier	Catalog Number	Purity	Notes
2-Amino-5-methylpyridine	LGC Standards	MM1414.02	-	Pharmaceutical reference standard.[6]
Sigma-Aldrich	479937	99%	-
TCI	A1321	>98%	-
1-(5-Methylpyridin-2-yl)ethanone	Sigma-Aldrich	700165	97%	-
AChemBlock	O31151	95%	-[5]
Santa Cruz Biotechnology	sc-280009	-	-[7]
The Good Scents Company	5308-63-4	-	-[8]
NIST	-	-	Provides spectral data.[9]

Table 2: Reference Standards for Potential Degradation Products

Impurity Name	Supplier	Catalog Number	Purity	Notes
1-(5-Methylpyridin-2-yl)ethanamine N-oxide	Custom synthesis may be required	-	-	Not readily available as a catalog item.
1-(5-Methylpyridin-2-yl)ethan-1-ol	ChemScene	CS-0614881	≥98%	-[10]
5-Methylpyridine-2-carboxylic acid	Synchem	cdp147	-	Available via synthesis on demand.[11]
Chemcia Scientific	CC00-9590	>97%	-[12]

Note: The availability and specifications of reference standards are subject to change. It is recommended to contact the suppliers directly for the most up-to-date information and to request a Certificate of Analysis (CoA) to verify purity and identity.

Experimental Protocols for Impurity Analysis

The development of a robust and validated analytical method is essential for the accurate quantification of impurities. High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV, MS) is the most common technique for this purpose.

Suggested HPLC Method for Impurity Profiling

This protocol provides a starting point for the development of a stability-indicating HPLC method for the analysis of 1-(5-Methylpyridin-2-yl)ethanamine and its impurities. Method optimization and validation are required for specific applications.

• Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-5 min: 5% B

  • 5-25 min: 5-95% B

  • 25-30 min: 95% B

  • 30-31 min: 95-5% B

  • 31-35 min: 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm or Mass Spectrometry (MS) for identification

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in a suitable diluent (e.g., 50:50 Water:Acetonitrile) to a concentration of approximately 1 mg/mL.

Workflow for Impurity Identification and Quantification

The following diagram illustrates a typical workflow for the identification and quantification of impurities in 1-(5-Methylpyridin-2-yl)ethanamine.

Caption: Workflow for impurity analysis.

Best Practices for Working with Reference Standards

To ensure the integrity of your analytical data, it is crucial to adhere to best practices when handling and using reference standards:

• Verification: Upon receipt, verify the identity and purity of the reference standard using appropriate analytical techniques (e.g., NMR, MS, HPLC).

• Storage: Store reference standards under the conditions recommended by the supplier to prevent degradation.

• Documentation: Maintain a detailed logbook for each reference standard, including the date of receipt, storage conditions, and usage.

• Handling: Use calibrated equipment and appropriate weighing techniques to ensure accurate preparation of standard solutions.

• Stability: Periodically re-evaluate the purity of the reference standard to ensure its continued suitability for use.

Conclusion

The proactive identification and control of impurities are fundamental to the successful development of safe and effective pharmaceuticals. This guide provides a comprehensive framework for understanding the potential impurities of 1-(5-Methylpyridin-2-yl)ethanamine and for selecting and utilizing appropriate reference standards. By employing a scientifically sound approach to impurity profiling, researchers and drug developers can navigate the complex regulatory landscape with greater confidence and efficiency.

References

• National Institute of Standards and Technology. (n.d.). 2-Acetyl-5-methylpyridine. NIST Chemistry WebBook. Retrieved February 27, 2026, from [Link]

• Chemcia Scientific, LLC. (n.d.). 5-Methyl-pyridine-2-carboxylic acid methyl ester. Retrieved February 27, 2026, from [Link]

• Cheméo. (2026). 2-Acetyl-5-methylpyridine.pdf. Retrieved February 27, 2026, from [Link]

• Ottokemi. (n.d.). 5-Methyl-2-pyrazinecarboxylic acid, 98% 5521-55-1. Retrieved February 27, 2026, from [Link]

• National Institute of Standards and Technology. (n.d.). 5-Acetyl-2-methylpyridine. NIST Chemistry WebBook. Retrieved February 27, 2026, from [Link]

• Carl ROTH. (n.d.). 5-(Carboxymethyl)pyridine-2-carboxylic acid, 50 mg. Retrieved February 27, 2026, from [Link]

• The Good Scents Company. (n.d.). 2-acetyl-5-methylpyridine, 5308-63-4. Retrieved February 27, 2026, from [Link]

• ResearchGate. (n.d.). Results of forced degradation studies. Retrieved February 27, 2026, from [Link]

• Pharmaceutical Technology. (2014). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Retrieved February 27, 2026, from [Link]

• ResolveMass. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved February 27, 2026, from [Link]

• American Journal of Chemistry. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. Retrieved February 27, 2026, from [Link]

• Biomedical Journal of Scientific & Technical Research. (2022). Forced Degradation – A Review. Retrieved February 27, 2026, from [Link]

• EDQM. (n.d.). Detailed view - CRS catalogue. Retrieved February 27, 2026, from [Link]

• Google Patents. (n.d.). EP0569701A1 - Process for preparation of 2-amino-5-methyl-pyridine.

• Shimadzu. (n.d.). Analysis of Pharmaceuticals' Impurity - Regulations and Analysis for Carcinogenic Substances - No. 62. Retrieved February 27, 2026, from [Link]

• PMC. (n.d.). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl). Retrieved February 27, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis and characterization of N-oxides and metabolites of anti-psychotic drug, Aripiprazole. Retrieved February 27, 2026, from [Link]

• Chem-Impex. (n.d.). 1-(5-Methylpyridin-2-yl)ethylamine. Retrieved February 27, 2026, from [Link]

• PubChemLite. (n.d.). 2-(5-methylpyridin-2-yl)ethan-1-amine. Retrieved February 27, 2026, from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-methyl-4- amino pyridine-N-oxide. Retrieved February 27, 2026, from [Link]

Sources

• 1. Impurity Reference Standards - Enamine [enamine.net]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 4. EP0569701A1 - Process for preparation of 2-amino-5-methyl-pyridine - Google Patents [patents.google.com]
• 5. 1-(5-methylpyridin-2-yl)ethanone 95% | CAS: 5308-63-4 | AChemBlock [achemblock.com]
• 6. 2-Amino-5-methylpyridine | LGC Standards [lgcstandards.com]
• 7. 1-(5-Methyl-pyridin-2-yl)ethanone | CAS 5308-63-4 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 8. 2-acetyl-5-methylpyridine, 5308-63-4 [thegoodscentscompany.com]
• 9. 2-Acetyl-5-methylpyridine [webbook.nist.gov]
• 10. chemscene.com [chemscene.com]
• 11. synchem.de [synchem.de]
• 12. 5-Methyl-pyridine-2-carboxylic acid methyl ester-Information-Chemcia Scientific, LLC. [chemcia.com]